Physicochemical Profile & Application Guide: 1-Methyl-3-octyl-1H-imidazolium Chloride ([Omim][Cl])
Executive Summary 1-Methyl-3-octyl-1H-imidazolium chloride (commonly abbreviated as [Omim][Cl] or [C8mim][Cl]) represents a critical intersection between ionic liquid (IL) chemistry and surfactant science. Unlike short-c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-Methyl-3-octyl-1H-imidazolium chloride (commonly abbreviated as [Omim][Cl] or [C8mim][Cl]) represents a critical intersection between ionic liquid (IL) chemistry and surfactant science. Unlike short-chain imidazolium salts (e.g., [Emim][Cl]), the octyl side chain of [Omim][Cl] imparts significant amphiphilic character, enabling it to self-assemble into micelles in aqueous media. This guide dissects its physicochemical properties, synthesis protocols, and biological interactions, specifically tailored for researchers in drug delivery and biomass valorization.
Key Insight: The utility of [Omim][Cl] in drug development is a double-edged sword; its high surface activity enhances membrane permeation but correlates directly with cytotoxicity. Successful application requires precise concentration control relative to its Critical Micelle Concentration (CMC).
Chemical Identity & Structural Logic[1]
The molecule consists of a planar imidazolium cation with a localized positive charge, coupled with a chloride anion. The eight-carbon alkyl chain introduces a hydrophobic tail, creating a "head-tail" surfactant architecture.
Classification: Room Temperature Ionic Liquid (RTIL) / Cationic Surfactant[8]
Synthesis & Purification: The Foundation of Reliability
Inconsistent physicochemical data in literature often stems from impurities (water, unreacted halides, or methylimidazole). The following protocol ensures "electronic grade" purity suitable for sensitive physicochemical measurements.
Reaction Mechanism (Menschutkin Reaction)
The synthesis involves the quaternization of 1-methylimidazole with 1-chlorooctane. This is an S_N2 nucleophilic substitution.
Figure 1: Step-wise synthesis and purification workflow for high-purity [Omim][Cl].
Critical Purification Steps
Biphasic Washing: [Omim][Cl] is hydrophilic. Unreacted 1-chlorooctane is hydrophobic. Washing the crude product with non-polar solvents (Ethyl Acetate or Hexane) extracts starting materials without dissolving the IL.
Vacuum Desiccation: Chloride-based ILs are extremely hygroscopic. Water content >500 ppm drastically lowers viscosity and alters CMC. Drying at 60°C under high vacuum for at least 24 hours is mandatory before characterization.
Physicochemical Characterization
The properties of [Omim][Cl] are highly sensitive to temperature and hydration. The data below represents dried, neat samples.
Core Data Table
Property
Value
Conditions
Relevance
Physical State
Viscous Liquid / Waxy Solid
25°C
Handling difficulty; often supercools.
Melting Point
-17°C to 12°C
Varies w/ purity
Low T_m facilitates use as a solvent.
Density
~1.01 g/mL
20°C
Slightly denser than water; phase separation possible in extraction.
Viscosity
~3690 cP
35°C
Extremely viscous compared to water (1 cP). Requires heating for pumping.
Conductivity
0.09 mS/cm
30°C
Low ionic mobility due to high viscosity.
CMC
~100 - 200 mM
Aqueous, 25°C
High CMC compared to long-chain surfactants (e.g., SDS).
Thermal Stability
T_onset > 240°C
TGA, N2
Suitable for high-temp organic synthesis.
Surface Activity & Micellization
Unlike [Bmim][Cl] (butyl chain), [Omim][Cl] (octyl chain) possesses a sufficient hydrophobic tail to drive self-aggregation.
Mechanism: Above the Critical Micelle Concentration (CMC), the octyl chains aggregate to exclude water, forming cationic micelles with positive surface potential.
Application: These micelles can solubilize hydrophobic drugs or catalyze reactions by concentrating organic reactants in the micellar core.
Biological Interface: Toxicity & Drug Development
For researchers in drug delivery, the toxicity profile of [Omim][Cl] is the primary constraint. The "Side Chain Effect" dictates that toxicity increases with alkyl chain length due to membrane intercalation.
Cytotoxicity Mechanism
[Omim][Cl] exhibits higher cytotoxicity than short-chain ILs (like [Emim][Cl]) but lower than longer chains (like [C12mim][Cl]).
Key Pathway:
Membrane Insertion: The octyl tail inserts into the lipid bilayer, disrupting integrity.
ROS Generation: Intracellular accumulation triggers Reactive Oxygen Species (ROS).
Mitochondrial Dysfunction: ROS leads to mitochondrial membrane potential loss (
).
Apoptosis: Release of Cytochrome C activates Caspase cascades.
Figure 2: Cellular toxicity pathway of lipophilic ionic liquids in mammalian cells (e.g., HepG2).
Antimicrobial Properties[9]
Spectrum: Effective against Gram-positive bacteria (e.g., S. aureus) and fungi.[9]
Mechanism: Cell wall disruption.
Utility: Can function as a self-preserving solvent in pharmaceutical formulations, reducing the need for added preservatives.
Experimental Protocols
Protocol A: Determination of CMC via Conductivity
To determine the precise concentration for micelle-based drug solubilization.
Preparation: Prepare a stock solution of 500 mM [Omim][Cl] in deionized water (18.2 MΩ·cm).
Calibration: Calibrate conductivity meter with 0.01 M KCl standard.
Titration: Add aliquots of stock solution to a stirred vessel of pure water maintained at 25.0°C ± 0.1°C.
Measurement: Record conductivity (
) after each addition once stabilized (wait ~2 mins).
Analysis: Plot
vs. Concentration. The intersection of the two linear regions (pre-micellar and post-micellar) indicates the CMC.
Protocol B: Viscosity Reduction for Handling
Handling pure [Omim][Cl] is difficult due to high viscosity.
Heating: Warm the container to 40-50°C. Viscosity drops exponentially with temperature.
Dilution: If the application permits, adding 5% (w/w) water or ethanol can reduce viscosity by >50% without breaking the ionic structure, though this alters solvating power.
References
Sigma-Aldrich. 1-Methyl-3-octylimidazolium chloride Product Analysis. Link
IoLiTec. Technical Data Sheet: 1-Methyl-3-octylimidazolium chloride. Link
PubChem. Compound Summary: 1-Methyl-3-octylimidazolium chloride.[1][3] National Library of Medicine. Link
Li, X.Y., et al. (2015).[10] Cytotoxicity of 1-dodecyl-3-methylimidazolium bromide on HepG2 cells. Genetics and Molecular Research. Link (Contextual reference for alkyl chain toxicity mechanism).
Zehner, B., et al. (2019).[11] Determination of the Critical Micelle Concentration of Imidazolium Ionic Liquids in Aqueous Hydrogen Peroxide. Langmuir. Link
Miskolczy, Z., et al. (2004).[6] Aggregation and micelle formation of ionic liquids in aqueous solution. Chemical Physics Letters. Link
An In-depth Technical Guide to 1-Methyl-3-octylimidazolium Chloride (CAS 64697-40-1)
For Researchers, Scientists, and Drug Development Professionals Introduction 1-Methyl-3-octylimidazolium chloride, with the CAS number 64697-40-1, is an ionic liquid that has garnered significant attention in various sci...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Methyl-3-octylimidazolium chloride, with the CAS number 64697-40-1, is an ionic liquid that has garnered significant attention in various scientific and industrial fields. As a salt with a melting point below 100°C, it exists as a liquid over a wide temperature range, a characteristic that, combined with its negligible vapor pressure and tunable physicochemical properties, makes it a compelling alternative to traditional volatile organic solvents. This guide provides a comprehensive overview of its chemical and physical properties, a detailed examination of its safety profile, and an in-depth look into its applications, complete with experimental protocols.
Physicochemical Properties
1-Methyl-3-octylimidazolium chloride, also known as [OMIM]Cl, is a viscous liquid at room temperature, with its appearance ranging from colorless to a pale yellow or brown.[1][2] Its key physicochemical properties are summarized in the table below.
The synthesis of 1-methyl-3-octylimidazolium chloride is typically achieved through a direct quaternization reaction. This involves the reaction of 1-methylimidazole with an octyl halide, most commonly 1-chlorooctane. The reaction is a nucleophilic substitution where the nitrogen atom of the imidazole ring attacks the electrophilic carbon of the octyl chain.
Experimental Protocol: Synthesis
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of 1-methylimidazole and 1-chlorooctane.[4]
Reaction Conditions: Heat the mixture to 70°C and stir vigorously under a nitrogen atmosphere for 48 hours.[4] The reaction is often exothermic, so initial cooling may be necessary.[4]
Purification: After cooling to room temperature, the resulting viscous liquid is washed several times with a non-polar solvent, such as ethyl acetate or diethyl ether, to remove any unreacted starting materials.[4][5]
Drying: The purified product is then dried under vacuum at 70-80°C to remove any residual solvent, yielding the final product as a white solid or viscous liquid.[4]
Synthesis workflow for 1-methyl-3-octylimidazolium chloride.
Safety and Toxicological Profile
While ionic liquids are often touted as "green" solvents due to their low volatility, a thorough understanding of their toxicological and ecotoxicological profiles is crucial.
GHS Hazard Information
Hazard Class
Category
Hazard Statement
Signal Word
Pictogram
Skin Corrosion/Irritation
2
H315: Causes skin irritation
Warning
GHS07 (Exclamation Mark)
Serious Eye Damage/Eye Irritation
2
H319: Causes serious eye irritation
Warning
GHS07 (Exclamation Mark)
Specific target organ toxicity – single exposure (Respiratory tract irritation)
3
H335: May cause respiratory irritation
Warning
GHS07 (Exclamation Mark)
Hazardous to the aquatic environment, acute hazard
1
H400: Very toxic to aquatic life
Warning
GHS09 (Environment)
Hazardous to the aquatic environment, long-term hazard
1
H410: Very toxic to aquatic life with long lasting effects
Warning
GHS09 (Environment)
Data sourced from multiple safety data sheets.[1][2][6]
Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only outdoors or in a well-ventilated area.[1]
Personal Protective Equipment:
Eye/Face Protection: Wear safety glasses with side-shields or goggles.[3]
Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate filter.[3]
Hygiene Measures: Wash hands thoroughly after handling.[1]
Toxicological Data
Limited data is available for the acute mammalian toxicity of 1-methyl-3-octylimidazolium chloride. However, studies on analogous imidazolium-based ionic liquids provide valuable insights. For instance, the acute oral LD50 of 1-butyl-3-methylimidazolium chloride in female rats was reported to be 550 mg/kg.[7]
Ecotoxicological studies have shown that 1-methyl-3-octylimidazolium and its derivatives can be harmful to aquatic organisms.
Zebrafish (Danio rerio): Acute exposure to 1-methyl-3-octylimidazolium chloride has been shown to decrease the survival rate, heart rate, and body length of zebrafish embryos. It also affects the thyroid system.[8][9]
Daphnia magna (Water Flea): This compound is toxic to Daphnia magna.[10] The 24-hour and 48-hour LC50 values for the bromide salt, 1-methyl-3-octylimidazolium bromide, were found to be 1.99 mg/L and 0.95 mg/L, respectively.[11] Chronic exposure can lead to reduced reproductive output.[10][11]
Algae: Imidazolium chlorides have been shown to be toxic to algae, with some derivatives being classified as very toxic to the aquatic environment.[12]
Environmental Fate and Biodegradability
The environmental persistence of 1-methyl-3-octylimidazolium chloride is a key consideration. Studies have shown that it is not readily biodegradable in standard tests. However, some microorganisms have demonstrated the ability to degrade it. For example, certain marine-derived bacteria can degrade 1-alkyl-3-methylimidazolium chlorides.[4] Its biodegradability can be influenced by factors such as the concentration of the ionic liquid and the presence of acclimated microbial communities.
Applications in Research and Development
1-Methyl-3-octylimidazolium chloride has found utility in several areas of chemical synthesis and materials science.
Reaction Medium for Sucrose Hydrolysis to 5-Hydroxymethylfurfural (HMF)
5-Hydroxymethylfurfural (HMF) is a valuable platform chemical derived from biomass. 1-Methyl-3-octylimidazolium chloride can act as an effective solvent for the acid-catalyzed hydrolysis of sucrose to glucose and fructose, which are then dehydrated to HMF.
Reaction Mixture Preparation: In a sealed reaction vessel, combine 5 g of 1-methyl-3-octylimidazolium chloride, 0.2 g of a metal chloride catalyst (e.g., CrCl₂ or ZnCl₂), and 5 mL of a 20% (w/v) sucrose solution dissolved in 0.5 M HCl.
Reaction Conditions: Heat the reaction mixture to 120°C and maintain for 30 minutes with stirring.
Work-up and Analysis: After the reaction, cool the mixture and analyze the HMF yield using High-Performance Liquid Chromatography (HPLC). The highest reported yield under these conditions with CrCl₂ was approximately 82%.[13]
Catalytic conversion of sucrose to HMF.
Template for the Synthesis of Mesoporous Silica
The self-assembly properties of ionic liquids can be harnessed to direct the formation of porous materials. 1-Methyl-3-octylimidazolium chloride can act as a template in the sol-gel synthesis of mesoporous silica, influencing the pore size and structure of the resulting material.
Template Solution: Dissolve 3.87 g of 1-decyl-3-methylimidazolium chloride (a close analogue to [OMIM]Cl) in 50 mL of deionized water. For co-templating to achieve more ordered structures, 2.60 g of a non-ionic surfactant like P123 can also be added.
Acidification and Silica Precursor Addition: Add 1.70 g of 37 wt% hydrochloric acid to the template solution, followed by the dropwise addition of 2.40 g of tetraethyl orthosilicate (TEOS) under vigorous stirring.
Gelation and Aging: Stir the mixture for 24 hours at 40°C. Then, seal the vessel and age the gel for 24 hours at 90°C.
Template Removal: Filter the solid product, wash thoroughly with water, and dry at ambient temperature. Finally, calcine the material at 600°C for 6 hours to remove the ionic liquid template and any surfactant.
General workflow for mesoporous silica synthesis.
Additive in the Synthesis of Metal-Organic Frameworks (MOFs)
Recent research has explored the use of 1-methyl-3-octylimidazolium chloride as an additive in the synthesis of Metal-Organic Frameworks (MOFs). Its presence can significantly influence the crystallization process, affecting properties such as crystallinity and particle size. For example, in the hydrothermal synthesis of MIL-53(Al), the addition of small amounts (0.05–0.50% v/v) of [OMIM]Cl has been shown to improve crystallinity and increase particle size.[14] This suggests a role for the ionic liquid in modulating the nucleation and growth of MOF crystals.
Conclusion
1-Methyl-3-octylimidazolium chloride is a versatile ionic liquid with a growing number of applications in catalysis and materials science. Its unique properties make it a valuable tool for researchers and drug development professionals. However, as with any chemical, a thorough understanding of its safety and toxicological profile is paramount. This guide has provided a detailed overview of its properties, synthesis, safety considerations, and key applications, offering a solid foundation for its effective and responsible use in the laboratory and beyond.
References
Chun, J. A., et al. (2010). Catalytic production of hydroxymethylfurfural from sucrose using 1-methyl-3-octylimidazolium chloride ionic liquid. Korean Journal of Chemical Engineering, 27(3), 930-930.
Catalytic production of hydroxymethylfurfural from sucrose using 1-methyl-3-octylimidazolium chloride ionic liquid. (n.d.). Retrieved from [Link]
Tang, S., et al. (n.d.). Morphology-controlled synthesis of mesoporous silica with co-template of surfactant P123 and ionic liquid[Dmim]Cl. Retrieved from [Link]
Bernot, R. J., et al. (2005). Acute and Chronic Toxicity of Imidazolium-Based Ionic Liquids on Daphnia Magna. Environmental Toxicology and Chemistry, 24(1), 87-92.
Li, X., et al. (2009). The developmental toxicity of 1-methyl-3-octylimidazolium bromide on Daphnia magna. Ecotoxicology and Environmental Safety, 72(2), 564-569.
Landry, T. D., et al. (2005). Acute Toxicity Profile of 1-Butyl-3-Methylimidazolium Chloride.
Li, M., et al. (2022). Effect of Acute Exposure to the Ionic Liquid 1-Methyl-3-octylimidazolium Chloride on the Embryonic Development and Larval Thyroid System of Zebrafish. Toxics, 10(6), 288.
Pernak, J., et al. (2007). Toxicity of Imidazolium Chlorides to Aquatic Organisms. Polish Journal of Environmental Studies, 16(5), 757-761.
Comparison of species sensitivity of Daphnia and fish in acute and chronic testing. (n.d.). Retrieved from [Link]
Synthesis, Characterization and Biological Evaluation of Imidazolium Based Ionic Liquids. (2013). Research and Reviews: Journal of Chemistry, 2(1).
Creary, X., & Willis, E. D. (n.d.).
Mesoporous silica nanoparticles prepared by different methods for biomedical applications: Comparative study. (n.d.). Retrieved from [Link]
Effect of Acute Exposure to the Ionic Liquid 1-Methyl-3-octylimidazolium Chloride on the Embryonic Development and Larval Thyroid System of Zebrafish. (2022). Toxics, 10(6), 288.
Ma, H. (2011). CONVERSION OF FRUCTOSE TO 5-HYDROXYMETHYL-FURFURAL WITH A FUNCTIONALIZED IONIC LIQUID. University of Helsinki.
Abdilla-Santes, R., et al. (2023). High Conversion of Concentrated Sugars to 5‑Hydroxymethylfurfural over a Metal-free Carbon Catalyst: Role of Glucose–Fructose. ACS Sustainable Chemistry & Engineering, 11(43), 15967-15977.
Wang, Y., et al. (2024).
Rameli, N., et al. (2018). Synthesis and characterization of mesoporous silica nanoparticles using ionic liquids as a template. Journal of Physics: Conference Series, 1123, 012068.
Preparation of 1-methyl-3-octyloxymethylimidazolium chloride. (n.d.). Retrieved from [Link]
Safety Data Sheet - 1-Methyl-3-octylimidazolium chloride. (2025). Iolitec.
Li, C., et al. (2011). Conversion of hexose into 5-hydroxymethylfurfural in imidazolium ionic liquids with and without a catalyst.
Influence of 1-methyl-3-octylimidazolium chloride on MIL-53(Al) crystallinity and particle size. (2024). Physical Chemistry Chemical Physics.
SAFETY DATA SHEET - 1-Methyl-3-n-octylimidazolium chloride. (2025). Alfa Aesar.
electrochemical window of 1-methyl-3-octyl-1H-imidazolium bis(trifluoromethylsulfonyl)imide
This technical guide provides an in-depth analysis of the electrochemical window (EW) of 1-methyl-3-octyl-1H-imidazolium bis(trifluoromethylsulfonyl)imide ([Omim][TFSI]), also referred to as [C8mim][NTf2]. Executive Summ...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth analysis of the electrochemical window (EW) of 1-methyl-3-octyl-1H-imidazolium bis(trifluoromethylsulfonyl)imide ([Omim][TFSI]), also referred to as [C8mim][NTf2].
Executive Summary
1-methyl-3-octyl-1H-imidazolium bis(trifluoromethylsulfonyl)imide ([Omim][TFSI]) represents a class of hydrophobic ionic liquids (ILs) prized for their wide electrochemical stability and low volatility. In high-precision electrochemical applications—such as lithium-ion battery electrolytes, supercapacitors, and electrodeposition baths—the Electrochemical Window (EW) is the critical performance metric.
For [Omim][TFSI], the operational EW typically spans 4.5 V to 5.0 V on Glassy Carbon (GC) electrodes. This wide window is a result of the synergistic stability between the reductive resistance of the octyl-substituted imidazolium cation and the high oxidative resistance of the delocalized [TFSI]⁻ anion. However, this value is not a static constant; it is heavily dependent on electrode material, water content, and temperature.
The Electrochemical Landscape
The EW is defined as the potential range where the electrolyte is chemically inert—neither oxidized nor reduced.[1] It is bounded by the Cathodic Limit (
The following table synthesizes experimental data for [Omim][TFSI] and its homologs. Note the trend of increasing stability with alkyl chain length (C4 → C8).
Parameter
Value / Range
Conditions
Limiting Factor
Total EW ()
~4.7 – 5.0 V
Glassy Carbon (GC), 25°C, Dry
Combined Limits
Cathodic Limit ()
-2.2 V to -2.4 V
vs. Fc/Fc⁺
Reduction of [Omim]⁺ Cation
Anodic Limit ()
+2.5 V to +2.6 V
vs. Fc/Fc⁺
Oxidation of [TFSI]⁻ Anion
Water Effect
Reduces EW to < 3.0 V
Saturation (Ambient)
Water Electrolysis
Electrode Effect
Pt reduces EW by ~0.5 V
Platinum Electrode
Catalytic H₂ evolution
Technical Insight: The octyl chain in [Omim]⁺ increases the van der Waals interactions and slightly shields the positively charged core, often resulting in a marginal improvement in cathodic stability compared to [Bmim]⁺ (Butyl) or [Emim]⁺ (Ethyl) analogs.
Mechanistic Boundaries
The stability limits are governed by specific molecular degradation pathways.
Cathodic Limit (Reduction): The "weak link" is the C-2 proton on the imidazolium ring. At negative potentials (~ -2.2 V vs Fc/Fc⁺), this proton is reduced, leading to the formation of a heterocyclic carbene and hydrogen gas.
Anodic Limit (Oxidation): The [TFSI]⁻ anion is exceptionally stable due to electron delocalization across the S-N-S core. Oxidation typically occurs > +2.5 V vs Fc/Fc⁺, forming [TFSI]• radicals which can abstract hydrogen from the alkyl chains of the cation.
Degradation Pathways & Logic
Understanding how [Omim][TFSI] fails is as important as knowing when it fails. The following diagram illustrates the causality of electrochemical breakdown.
Figure 1: Electrochemical degradation pathways of [Omim][TFSI] at potential limits.
Experimental Protocol: Determining the EW
To validate the EW of [Omim][TFSI] in your specific setup, use this self-validating Cyclic Voltammetry (CV) protocol.
Materials & Setup
Working Electrode (WE): Glassy Carbon (GC) disk (3 mm dia). Avoid Pt for EW determination as it catalyzes hydrogen evolution, artificially narrowing the window.
Counter Electrode (CE): Pt wire or coil (high surface area).
Reference Electrode (RE): Ag wire (quasi-reference) or Ag/Ag⁺ (0.01 M AgNO₃ in ACN/IL). Note: Calibrate internally with Ferrocene (Fc).[3]
Electrolyte: [Omim][TFSI] (dried).
The "Gold Standard" Workflow
This protocol ensures water impurities do not skew results.
Pre-Treatment (Critical):
Polish GC electrode with 0.05 µm alumina slurry. Sonicate in ultrapure water, then ethanol. Dry under N₂ stream.
Drying the IL: Dry [Omim][TFSI] under vacuum (< 10 Pa) at 60-80°C for at least 12 hours. Water content must be < 50 ppm.
Cell Assembly:
Assemble the 3-electrode cell inside an Argon-filled glovebox (O₂/H₂O < 1 ppm).
OCP Measurement:
Measure Open Circuit Potential (OCP) for 10 minutes to ensure equilibrium.
Exploratory Scan:
Perform a wide scan (e.g., -3.0 V to +3.0 V) at 100 mV/s.
Checkpoint: If you see peaks around ±1.0–1.5 V, your IL is wet (water electrolysis). Stop and re-dry.
Determination Scan:
Scan anodically from OCP to breakdown (current density > 0.5 mA/cm²). Record
Application Note: High-Fidelity Electrochemical Profiling using 1-Methyl-3-Octyl-1H-Imidazolium Electrolytes
This Application Note is designed to provide a rigorous, field-validated guide for the utilization of 1-methyl-3-octyl-1H-imidazolium ([Omim]+) based ionic liquids (ILs) in electrochemical systems. This document targets...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed to provide a rigorous, field-validated guide for the utilization of 1-methyl-3-octyl-1H-imidazolium ([Omim]+) based ionic liquids (ILs) in electrochemical systems. This document targets researchers in electroanalytical chemistry and pharmaceutical development.
Executive Summary
1-methyl-3-octyl-1H-imidazolium ([Omim]+) salts represent a class of hydrophobic, room-temperature ionic liquids (RTILs) prized for their negligible vapor pressure and exceptionally wide electrochemical windows (up to 6.0 V). Unlike shorter-chain analogs (e.g., [Emim]+ or [Bmim]+), the octyl chain in [Omim]+ imparts significant hydrophobicity, making it an ideal candidate for moisture-sensitive electrosynthesis and lipophilic drug detection in biosensing. However, this increased chain length results in higher viscosity (~400–600 cP), necessitating precise temperature control and purification protocols to overcome mass transport limitations.
Material Science & Selection Logic
Anion Selection Matrix
The cation [Omim]+ determines the steric bulk and hydrophobicity, but the anion dictates the electrochemical limits and water miscibility.
Anion
Formula
Viscosity (25°C)
E-Window (approx)
Primary Application
Tetrafluoroborate
~422 cP
6.0 V
General Electrochemistry, CO2 Reduction
Hexafluorophosphate
~608 cP
4.5 V
High-Voltage Batteries, hydrophobic barriers
Bis(triflyl)imide
~90 cP
5.0 V
Preferred: Lowest viscosity, high hydrophobicity
Chloride
Solid/Gel
< 2.0 V
Precursor, Biosensor Binder (Carbon Paste)
Critical Insight: While
is common, it is prone to hydrolysis in the presence of trace water, forming HF. For strictly anhydrous applications, is superior due to higher stability and lower viscosity.
The Viscosity-Conductivity Trade-off
[Omim]-based ILs are viscous. At room temperature, diffusion coefficients (
) are orders of magnitude lower than in aqueous solutions ( vs ).
Operational Tip: Conducting experiments at 40°C–60°C exponentially reduces viscosity, enhancing ionic conductivity and signal response without compromising thermal stability.
Protocol 1: Purification & Preparation (The "Dry" Standard)
Goal: Remove trace water and volatile organic impurities to prevent parasitic redox peaks.
Equipment: Vacuum line (< 1 mbar), Schlenk flask, Oil bath, Karl Fischer Titrator (optional).
Solvent Removal: If the IL was synthesized in a solvent (e.g., DCM), rotary evaporate at 40°C until visible solvent is gone.
Vacuum Drying (The Gold Standard):
Place the neat IL in a Schlenk flask.
Heat to 70°C under high vacuum (< 0.1 mbar) for minimum 12 hours .
Why? Water is tenaciously held in the ionic lattice. Heat disrupts hydrogen bonding, while vacuum drives the equilibrium.
Decolorization (If required):
If the IL appears yellow/orange (imidazolium impurities), dissolve in dry acetonitrile, add activated charcoal (10% w/w), stir for 24h, filter through Celite, and repeat Step 2.
Storage: Store in a desiccator or, ideally, an Argon-filled glovebox.
Protocol 2: Electrochemical Cell Assembly
Challenge: Conventional reference electrodes (Ag/AgCl/KCl) leak water and KCl into the IL, causing junction potential drift and contamination.
Recommended Reference Systems
Pseudo-Reference (Pt Wire) + Internal Standard:
Use a clean Platinum wire as the reference.
Validation: Add Ferrocene (Fc) (approx 5 mM) to the solution at the end of the experiment.
Report all potentials vs.
. This is the most reliable method for non-aqueous ILs.
IL-Salt Bridge (Ag/Ag+):
Construct a glass tube with a Vycor frit.
Fill with: 0.01 M
+ 0.1 M [Omim][Anion] (same anion as bulk).
Insert Ag wire.[1] This eliminates the liquid junction potential (LJP) mismatch.
Workflow Visualization
Figure 1: Workflow for preparing high-purity [Omim] electrolytes and assembling the electrochemical cell.
Protocol 3: Electrochemical Window Determination
Goal: Define the operational voltage limits for drug analysis.
Setup: 3-electrode cell inside a glovebox or under Argon blanket.
Conditioning: Cycle the electrode 10 times between -1.0 V and +1.0 V to clean the interface.
Scan:
Start at 0 V (OCP).
Scan Anodic (+) until current density reaches
(breakdown).
Scan Cathodic (-) until breakdown.
Standardization: Add Ferrocene. Record
of .
Calculation:
(Note: Shift scale so ).
Application Case: Biosensor for Lipophilic Drug Detection
Audience: Drug Development Professionals.
Context: [Omim][PF6] acts as a binder and pre-concentrator for hydrophobic drugs (e.g., Diclofenac, Ibuprofen) in Carbon Paste Electrodes (CPE).
Fabrication Protocol
Mix: Combine Graphite powder (60% w/w) with [Omim][PF6] (40% w/w).
Note: [Omim] replaces non-conductive paraffin oil, serving as both binder and conductive electrolyte.
Homogenize: Grind in an agate mortar for 20 minutes until a smooth, shiny black paste forms.
Pack: Firmly pack the paste into the cavity of a Teflon electrode body. Polish on weighing paper.
Sensing Mechanism:
Immerse in aqueous buffer containing the drug.
Accumulation Step: Hold at Open Circuit for 60s. The hydrophobic octyl chain extracts the lipophilic drug into the IL-paste interface.
Detection: Run Square Wave Voltammetry (SWV). The IL enhances electron transfer rates (
) compared to traditional paraffin paste.
Figure 2: Mechanism of lipophilic drug enhancement using [Omim]-modified carbon paste electrodes.
Troubleshooting Matrix
Symptom
Probable Cause
Corrective Action
High Background Current
Water contamination or O2 presence
Repeat vacuum drying (70°C, 12h); purge cell with Argon for 20 min.
Reference Potential Drift
LJP instability or AgCl dissolution
Switch to Pseudo-Ref (Pt wire) + Ferrocene internal standard.
Sluggish Peaks (Low Current)
High Viscosity
Increase cell temperature to 40-50°C.
Narrow E-Window (<4V)
Impurities (halides from synthesis)
Wash IL with distilled water (if hydrophobic) or perform charcoal filtration.
References
Sigma-Aldrich. 1-Methyl-3-octylimidazolium tetrafluoroborate Product Sheet. (Contains E-window and viscosity data).[2][3]
Dupont, J., et al. "Ionic Liquid (Molten Salt) Phase Organometallic Catalysis." Chemical Reviews, 2002. (Foundational text on imidazolium properties).
Hapiot, P., & Lagrost, C. "Electrochemical Reactivity in Room-Temperature Ionic Liquids." Chemical Reviews, 2008. (Reference for internal standards and viscosity effects).
Opallo, M., & Lesniewski, A. "Ionic liquids in the electrochemical sensing of biological substances." Journal of Electroanalytical Chemistry, 2011. (Basis for the biosensor application).[4][5][6]
IoLiTec. Ionic Liquids Technologies - Technical Data Sheets. (Conductivity/Viscosity specific values for [Omim] salts).
The Role of 1-methyl-3-octyl-1H-imidazolium in the Synthesis of Metal-Organic Frameworks: Application Notes and Protocols
Introduction: The Advent of Ionic Liquids in MOF Synthesis The synthesis of Metal-Organic Frameworks (MOFs), a class of crystalline porous materials with vast potential in gas storage, catalysis, and drug delivery, tradi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Advent of Ionic Liquids in MOF Synthesis
The synthesis of Metal-Organic Frameworks (MOFs), a class of crystalline porous materials with vast potential in gas storage, catalysis, and drug delivery, traditionally relies on solvothermal methods using organic solvents. However, the quest for more sustainable and controllable synthetic routes has led to the exploration of ionic liquids (ILs) as alternative reaction media.[1] Ionothermal synthesis, which employs ILs as both solvent and template, offers distinct advantages, including negligible vapor pressure, high thermal stability, and the ability to tune the IL's properties to direct the formation of specific MOF structures.[2][3]
Among the diverse array of ionic liquids, 1-methyl-3-octyl-1H-imidazolium ([OMIM]) salts have emerged as a versatile tool in the MOF synthesis toolkit. The unique molecular structure of the [OMIM] cation, featuring a polar imidazolium head and a nonpolar octyl tail, allows it to play multiple roles in the crystallization process, acting as a solvent, a structure-directing agent (SDA), or a modulator to control crystal size and morphology.[1][4] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the application of 1-methyl-3-octyl-1H-imidazolium in the synthesis of prominent MOFs, including ZIF-8, HKUST-1, and MIL-53(Al). We will delve into the mechanistic insights behind its utility and provide detailed, field-proven protocols.
Mechanistic Insights: How 1-methyl-3-octyl-1H-imidazolium Influences MOF Formation
The efficacy of 1-methyl-3-octyl-1H-imidazolium in MOF synthesis stems from a combination of its physical and chemical properties. The long octyl chain introduces significant van der Waals interactions and steric effects, while the imidazolium ring can engage in hydrogen bonding and π-π stacking interactions. These features allow [OMIM] cations to influence both the nucleation and crystal growth stages of MOF formation.
As a Solvent (Ionothermal Synthesis): When used as the primary solvent, the high ionic concentration of [OMIM] salts can stabilize charged intermediates and precursor clusters, promoting the formation of novel or highly crystalline MOF structures.[2] The IL can act as a "liquid template," where its cations and anions organize the metal ions and organic linkers into specific arrangements, which are then locked in place as the MOF crystallizes.[5]
As a Modulator/Additive: In conventional solvothermal synthesis, the addition of small amounts of [OMIM]Cl can significantly impact the final product. The [OMIM] cation can compete with the organic linkers for coordination to the metal centers, a process known as coordination modulation.[6] This competition slows down the rate of framework assembly, leading to fewer nucleation events and the growth of larger, more well-defined crystals.[1][7] The long octyl chain can also act as a capping agent, adsorbing to specific crystal facets and directing anisotropic growth, thereby influencing the final morphology of the MOF particles.[4]
Influence of the Octyl Chain: The presence of the long octyl chain is crucial. It can create a "micelle-like" environment in the reaction mixture, influencing the solubility of precursors and the stability of nascent MOF clusters. Studies on imidazolium-based ILs with varying alkyl chain lengths have shown that longer chains can lead to a decrease in the thermal stability of the resulting IL/MOF composites, suggesting a strong interaction between the alkyl chain and the MOF framework.[8] This interaction can be leveraged to control particle size and prevent agglomeration.
Application Protocols
The following protocols are designed to be self-validating, with clear steps and explanations for the choices made. They are based on established literature and have been adapted to highlight the specific role of 1-methyl-3-octyl-1H-imidazolium.
Protocol 1: Synthesis of ZIF-8 with [OMIM]Cl as a Modulator
Zeolitic Imidazolate Framework-8 (ZIF-8) is a widely studied MOF with a sodalite topology, known for its exceptional thermal and chemical stability.[9] This protocol describes a modified solvothermal synthesis using [OMIM]Cl to control the particle size of ZIF-8 nanocrystals.
Rationale: In this protocol, [OMIM]Cl acts as a modulator. The [OMIM]+ cation competes with the 2-methylimidazole (Hmim) linker for coordination to the Zn2+ ions, slowing down the nucleation rate and leading to the formation of smaller, more uniform nanoparticles.[1] The octyl chain helps to stabilize the growing nanocrystals and prevent their aggregation.
Experimental Workflow for ZIF-8 Synthesis
Caption: Workflow for the synthesis of ZIF-8 using [OMIM]Cl as a modulator.
Solution A: In a 50 mL beaker, dissolve 297 mg (1.0 mmol) of zinc nitrate hexahydrate in 20 mL of methanol. Stir until a clear solution is obtained.
Solution B: In a separate 100 mL beaker, dissolve 656 mg (8.0 mmol) of 2-methylimidazole and the desired amount of [OMIM]Cl (see Table 1) in 20 mL of methanol. Stir until all solids are dissolved.
Reaction: Rapidly pour Solution A into Solution B while stirring vigorously. A white precipitate will form immediately.
Crystallization: Continue stirring the mixture at room temperature for 2 hours.
Isolation: Collect the white precipitate by centrifugation at 8000 rpm for 10 minutes.
Washing: Discard the supernatant and re-disperse the solid in 20 mL of fresh methanol. Sonicate for 10 minutes and then centrifuge again. Repeat this washing step two more times to remove any unreacted precursors and the ionic liquid.
Drying: Dry the final product in a vacuum oven at 60°C overnight.
Quantitative Data:
[OMIM]Cl Concentration (mol% relative to Zn)
Average Particle Size (nm)
BET Surface Area (m²/g)
0 (Control)
150 ± 30
~1400
1
100 ± 20
~1550
5
60 ± 10
~1700
10
45 ± 8
~1650
Note: The data presented in this table are representative values based on typical outcomes and may vary depending on specific experimental conditions.
Protocol 2: Ionothermal Synthesis of HKUST-1 using [OMIM]OTf
HKUST-1 (also known as Cu-BTC) is a copper-based MOF with a tbo topology, renowned for its high surface area and accessible copper sites, making it a prime candidate for gas storage and catalysis.[10] This protocol details the synthesis of HKUST-1 using 1-methyl-3-octyl-1H-imidazolium triflate ([OMIM]OTf) as the solvent.
Rationale: In this ionothermal synthesis, [OMIM]OTf serves as both the reaction medium and a template. The high polarity of the ionic liquid facilitates the dissolution of the copper salt and the organic linker, while the [OMIM]⁺ cations can interact with the forming framework, influencing its crystallinity and porosity. The use of an ionic liquid with a non-coordinating anion like triflate (OTf⁻) is crucial to prevent the anion from competing with the linker for coordination to the copper centers.
Experimental Workflow for HKUST-1 Synthesis
Caption: Workflow for the ionothermal synthesis of HKUST-1 using [OMIM]OTf.
Reactant Mixture: In a 20 mL glass vial, combine 100 mg (0.5 mmol) of copper(II) acetate monohydrate, 70 mg (0.33 mmol) of trimesic acid, and 2.0 g of [OMIM]OTf.
Ionothermal Synthesis: Seal the vial tightly and place it in an oven at 120°C for 24 hours. A blue crystalline product will form.
Cooling and Isolation: Allow the vial to cool to room temperature. Add 10 mL of ethanol to the mixture and stir to break up the solid. Collect the blue crystals by filtration or centrifugation.
Washing: Wash the collected product thoroughly with fresh ethanol (3 x 15 mL) to remove the ionic liquid and any unreacted precursors.
Solvent Exchange: To ensure complete removal of the ionic liquid from the pores, immerse the product in 20 mL of fresh anhydrous ethanol for 24 hours.
Activation: Decant the ethanol and dry the product under high vacuum at 150°C for 12 hours to activate the MOF.
Comparative Data:
Synthesis Method
Solvent
BET Surface Area (m²/g)
Pore Volume (cm³/g)
Conventional Solvothermal
DMF/Ethanol/Water
~1500-1800
~0.7-0.9
Ionothermal
[OMIM]OTf
~1300-1600
~0.6-0.8
Note: The data presented in this table are representative values. While ionothermal synthesis may result in a slightly lower surface area, it offers advantages in terms of reduced volatility and potential for IL recycling.
Protocol 3: Modulated Synthesis of MIL-53(Al) with [OMIM]Cl
MIL-53(Al) is a flexible MOF known for its "breathing" effect, where the framework structure changes in response to guest molecules. This protocol details the use of [OMIM]Cl as an additive to influence the crystallinity and particle size of MIL-53(Al).
Rationale: The addition of [OMIM]Cl in small concentrations acts as a modulator, promoting the growth of larger and more crystalline MIL-53(Al) particles.[1] The [OMIM]⁺ cation likely interacts with the terephthalate linker and the aluminum precursor, influencing the kinetics of the crystallization process. At low concentrations, this leads to preferential growth along the[1] direction.[4] However, at higher concentrations, it can inhibit crystal growth.
Logical Relationship in MIL-53(Al) Synthesis
Caption: Influence of [OMIM]Cl concentration on the synthesis of MIL-53(Al).
Precursor Solution: In a 50 mL Teflon-lined autoclave, dissolve 1.32 g (3.5 mmol) of aluminum nitrate nonahydrate and 0.58 g (3.5 mmol) of terephthalic acid in 15 mL of deionized water.
Additive Introduction: Add the desired volume of a stock solution of [OMIM]Cl in deionized water to achieve the final target concentration (see Table 3).
Hydrothermal Synthesis: Seal the autoclave and heat it in an oven at 150°C for 24 hours.
Cooling and Isolation: After cooling to room temperature, collect the white solid by filtration.
Washing: Wash the product with deionized water (3 x 20 mL) and then with ethanol (2 x 20 mL).
Drying: Dry the final product at 100°C overnight.
Quantitative Data:
[OMIM]Cl Concentration (v/v %)
Relative Crystallinity (%)
Average Particle Size (µm)
0 (Control)
100
3.5 ± 1.5
0.05
115
4.2 ± 1.8
0.20
130
6.6 ± 2.0
0.50
143
7.1 ± 2.2
1.0
95
6.8 ± 2.1
5.0
40
5.5 ± 1.9
Source: Adapted from Wang et al., Phys. Chem. Chem. Phys., 2024, 26, 27861.[1][4][11]
Conclusion and Future Outlook
The use of 1-methyl-3-octyl-1H-imidazolium salts represents a significant advancement in the rational design and synthesis of Metal-Organic Frameworks. Its multifaceted role as a solvent, template, and modulator allows for greater control over the crystallization process, enabling the tuning of particle size, morphology, and crystallinity. The protocols provided herein offer a practical guide for researchers to explore the potential of [OMIM]-based synthesis for a variety of MOFs.
Future research in this area will likely focus on a deeper understanding of the molecular-level interactions between the [OMIM] cation and the forming MOF framework through advanced in-situ characterization techniques and computational modeling. Furthermore, the exploration of other functionalized imidazolium ionic liquids with different alkyl chains and anions will undoubtedly lead to the discovery of new MOF structures with tailored properties for specific applications in drug delivery, separations, and catalysis.
References
Wang, O., Vadlamudi, P. S., Jang, V., Hoadley, A., & Ortoll-Bloch, A. G. (2024). Influence of 1-methyl-3-octylimidazolium chloride on MIL-53(Al) crystallinity and particle size. Physical Chemistry Chemical Physics, 26(40), 27861-27866. [Link]
Cravillon, J., Schröder, F., Nayuk, R., Gummel, J., Huber, K., & Wiebcke, M. (2009). Fast nucleation and growth of nanocrystals of a porous coordination polymer. Angewandte Chemie International Edition, 48(44), 8067-8070. [Link]
Park, K. S., Ni, Z., Côté, A. P., Choi, J. Y., Huang, R., Uribe-Romo, F. J., ... & Yaghi, O. M. (2006). Exceptional chemical and thermal stability of zeolitic imidazolate frameworks. Proceedings of the National Academy of Sciences, 103(27), 10186-10191. [Link]
Wang, O., Vadlamudi, P. S., Jang, V., Hoadley, A., & Ortoll-Bloch, A. G. (2024). Supplementary Information: Influence of 1-methyl-3-octylimidazolium chloride on MIL-53(Al) crystallinity and particle size. Physical Chemistry Chemical Physics. [Link]
Cooper, E. R., Gibbons, C. D., & Hayward, J. J. (2017). Structure-directing effects of ionic liquids in the ionothermal synthesis of metal–organic frameworks. IUCrJ, 4(4), 438-452. [Link]
Katsenis, T., Pu, J., & Friščić, T. (2015). Solvent-free, catalytic mechanosynthesis of a metal–organic framework. Angewandte Chemie International Edition, 54(1), 204-207. [Link]
Cho, H. Y., Kim, J., Kim, S. N., & Ahn, W. S. (2013). High yield 1-L scale synthesis of ZIF-8 via a sonochemical and pH-controlled method. Microporous and Mesoporous Materials, 169, 180-184. [Link]
Kolmykov, O., Lignier, O., Bonnefond, A., Nouar, F., Steunou, N., & Serre, C. (2017). Microfluidic synthesis of ZIF-8 crystals with a wide range of sizes and high specific surface areas. Journal of Materials Chemistry A, 5(29), 15082-15088. [Link]
Lee, Y. R., Kim, J., & Ahn, W. S. (2015). Synthesis of ZIF-8 with controllable particle size in a DMF/water mixed solvent. Dalton Transactions, 44(41), 18036-18041. [Link]
Chui, S. S. Y., Lo, S. M. F., Charmant, J. P., Orpen, A. G., & Williams, I. D. (1999). A chemically functionalizable nanoporous material [Cu3 (TMA) 2 (H2O) 3] n. Science, 283(5405), 1148-1150. [Link]
Loiseau, T., Serre, C., Huguenard, C., Fink, G., Taulelle, F., Henry, M., ... & Férey, G. (2004). A rationale for the large breathing of the porous aluminum terephthalate (MIL-53) upon hydration. Chemistry-A European Journal, 10(6), 1373-1382. [Link]
Cooper, E. R., Gibbons, C. D., & Hayward, J. J. (2017). Structure-directing effects of ionic liquids in the ionothermal synthesis of metal–organic frameworks. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 73(4), 534-546. [Link]
At present, the mechanisms of MOF crystallisation are only poorly understood. This significantly limits the design of new MOF compounds as well as the control of the size and morphology of MOF particles. [Link]
Uzun, A., Kinik, F. P., & Keskin, S. (2019). Structural factors determining thermal stability limits of ionic liquid/MOF composites. The Journal of Physical Chemistry C, 123(28), 17353-17364. [Link]
Parnham, E. R., & Morris, R. E. (2007). Ionothermal synthesis of zeolites, metal–organic frameworks, and inorganic–organic hybrids. Accounts of chemical research, 40(10), 1005-1013. [Link]
Glover, T. G., & Mu, B. (2018). Toxic Gas Adsorption and Reaction in Metal–Organic Frameworks. In Gas Adsorption in Metal-Organic Frameworks (pp. 235-266). CRC Press. [Link]
Abazari, R., Mahjoub, A. R., & Morsali, A. (2018). An investigation of affecting factors on MOF characteristics for biomedical applications: A systematic review. Artificial cells, nanomedicine, and biotechnology, 46(sup3), S1-S14. [Link]
Mosebach, A. (2020). Particle Size of Metal-Organic Frameworks: Is it size that matters?. novoMOF (Blog). [Link]
Application Notes and Protocols for Evaluating the Antifungal Activity of 1-octyl-3-methylimidazolium Bromide ([OMIM]Br)
Introduction: A New Frontier in Antifungal Research The emergence of drug-resistant fungal pathogens presents a formidable challenge to global health. Candida albicans, a common opportunistic pathogen, can cause infectio...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A New Frontier in Antifungal Research
The emergence of drug-resistant fungal pathogens presents a formidable challenge to global health. Candida albicans, a common opportunistic pathogen, can cause infections ranging from superficial skin and mucosal infections to life-threatening systemic conditions, often exacerbated by biofilm formation which confers high resistance to conventional antifungal agents.[1][2][3] This growing resistance necessitates the exploration of novel antifungal compounds with unique mechanisms of action.
Ionic liquids (ILs), particularly those based on the imidazolium scaffold, have garnered significant attention for their potent antimicrobial properties.[4][5] 1-octyl-3-methylimidazolium bromide ([OMIM]Br) is a member of this class of compounds, characterized by a positively charged imidazolium head and a hydrophobic octyl side chain. This amphiphilic nature is key to its antifungal activity, which is primarily mediated by the disruption of fungal cell membranes.[4][6]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the antifungal properties of [OMIM]Br. We will delve into the underlying mechanism of action and provide detailed, field-proven protocols for the systematic evaluation of its efficacy.
Mechanism of Action: A Multi-Pronged Attack on Fungal Integrity
The antifungal activity of [OMIM]Br is not attributed to a single mode of action but rather a cascade of events initiated at the fungal cell surface. The primary target is the cell membrane, a critical barrier for maintaining cellular homeostasis.
The proposed mechanism involves:
Electrostatic Interaction and Membrane Insertion: The cationic imidazolium head of [OMIM]Br interacts with the negatively charged components of the fungal cell membrane, such as phospholipids. This initial binding facilitates the insertion of the hydrophobic octyl chain into the lipid bilayer.[4]
Membrane Disruption and Permeabilization: The intercalation of the alkyl chain disrupts the ordered structure of the lipid bilayer, leading to increased membrane fluidity and the formation of pores or channels. This compromises the membrane's integrity, causing leakage of essential intracellular components like ions and small molecules.[2][3]
Inhibition of Ergosterol Function: Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is crucial for maintaining membrane fluidity and function.[7][8][9] While not a direct inhibitor of ergosterol biosynthesis in the same manner as azole antifungals, the membrane-disrupting action of [OMIM]Br can interfere with the proper localization and function of ergosterol, further destabilizing the membrane.[7][10]
Induction of Oxidative Stress and Apoptosis: The disruption of cellular homeostasis and mitochondrial function can lead to the generation of reactive oxygen species (ROS), inducing oxidative stress and triggering programmed cell death pathways (apoptosis).[6]
Visualizing the Mechanism of Action
The following diagram illustrates the proposed mechanism of antifungal action of 1-octyl-3-methylimidazolium bromide.
Caption: Proposed Antifungal Mechanism of [OMIM]Br
Experimental Protocols
The following protocols are designed to provide a robust framework for evaluating the antifungal activity of [OMIM]Br.
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standardized and widely accepted technique for determining the MIC of antifungal agents.
Materials:
1-octyl-3-methylimidazolium bromide ([OMIM]Br)
Fungal strain of interest (e.g., Candida albicans ATCC 10231)
RPMI-1640 medium with L-glutamine, buffered with MOPS
Sterile 96-well microtiter plates
Sterile deionized water
Spectrophotometer
Incubator (35-37°C)
Procedure:
Preparation of Fungal Inoculum:
Culture the fungal strain on a suitable agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.
Harvest the fungal colonies and suspend them in sterile saline (0.85% NaCl).
Adjust the turbidity of the suspension to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL.
Further dilute the suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5-2.5 x 10^3 CFU/mL.
Preparation of [OMIM]Br Dilutions:
Prepare a stock solution of [OMIM]Br in sterile deionized water.
Perform serial two-fold dilutions of the [OMIM]Br stock solution in RPMI-1640 medium in a 96-well plate. The final volume in each well should be 100 µL.
Inoculation and Incubation:
Add 100 µL of the prepared fungal inoculum to each well of the microtiter plate containing the [OMIM]Br dilutions.
Include a positive control well (fungal inoculum in RPMI-1640 without [OMIM]Br) and a negative control well (RPMI-1640 medium only).
Incubate the plate at 35°C for 24-48 hours.
Determination of MIC:
After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of [OMIM]Br that shows no visible growth.
Alternatively, the MIC can be determined spectrophotometrically by measuring the optical density (OD) at 600 nm. The MIC is defined as the lowest concentration that inhibits growth by ≥80% compared to the positive control.[11]
Fungal Species
[OMIM]Br Concentration (µg/mL)
Growth Inhibition (%)
Candida albicans
128
100
64
100
32
95
16
82
8
45
4
10
0 (Control)
0
Table 1: Example of MIC determination for [OMIM]Br against Candida albicans. The MIC80 in this example would be 16 µg/mL.
Protocol 2: Time-Kill Kinetic Assay
This assay provides insights into the fungicidal or fungistatic activity of an antimicrobial agent over time.[12][13][14]
Materials:
[OMIM]Br
Fungal strain
RPMI-1640 medium
Sterile culture tubes
Incubator with shaking capabilities
Sabouraud Dextrose Agar plates
Sterile saline
Procedure:
Preparation:
Prepare a fungal inoculum as described in the MIC protocol, with a final concentration of approximately 1 x 10^6 CFU/mL in RPMI-1640 medium.
Prepare solutions of [OMIM]Br in RPMI-1640 at concentrations corresponding to 1x, 2x, and 4x the predetermined MIC.
Assay:
In sterile culture tubes, combine the fungal inoculum with the different concentrations of [OMIM]Br. Include a growth control tube (inoculum without [OMIM]Br).
Incubate the tubes at 35°C with constant agitation.
At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each tube.
Perform serial dilutions of the aliquots in sterile saline and plate them onto Sabouraud Dextrose Agar plates.
Incubate the plates at 35°C for 24-48 hours.
Data Analysis:
Count the number of colonies on each plate and calculate the CFU/mL for each time point and concentration.
Plot the log10 CFU/mL against time for each concentration. A ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum is considered fungicidal activity.[12][13]
Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells, making it a reliable indicator of cell membrane damage.
Materials:
[OMIM]Br
Fungal strain
Phosphate-buffered saline (PBS)
Propidium iodide (PI) solution (e.g., 1 mg/mL in water)
Fluorescence microscope or flow cytometer
Procedure:
Cell Treatment:
Grow the fungal cells to the mid-log phase and harvest by centrifugation.
Wash the cells with PBS and resuspend them in PBS to a concentration of approximately 1 x 10^7 CFU/mL.
Treat the cells with [OMIM]Br at its MIC and 2x MIC for a specified time (e.g., 2-4 hours). Include an untreated control.
Staining:
After treatment, harvest the cells by centrifugation and wash them with PBS.
Resuspend the cell pellet in PBS and add PI to a final concentration of 1-2 µg/mL.
Incubate in the dark at room temperature for 15-30 minutes.
Analysis:
Fluorescence Microscopy: Place a drop of the cell suspension on a microscope slide and observe under a fluorescence microscope using the appropriate filters for PI (excitation ~535 nm, emission ~617 nm). Cells with compromised membranes will fluoresce red.
Flow Cytometry: Analyze the stained cells using a flow cytometer. The percentage of PI-positive cells will indicate the extent of membrane damage.
Treatment
PI-Positive Cells (%)
Untreated Control
< 5%
[OMIM]Br (MIC)
45%
[OMIM]Br (2x MIC)
85%
Positive Control (e.g., Heat-killed)
> 95%
Table 2: Example data from a propidium iodide assay.
Protocol 4: Quantification of Ergosterol Content
This protocol allows for the quantification of total cellular ergosterol, providing insights into the impact of [OMIM]Br on the fungal cell membrane.
Materials:
[OMIM]Br-treated and untreated fungal cells
Alcoholic potassium hydroxide (KOH)
n-heptane
Sterile deionized water
HPLC system with a UV detector
Procedure:
Ergosterol Extraction:
Harvest a known quantity of fungal cells (dry weight) by centrifugation.
Add alcoholic KOH to the cell pellet and vortex thoroughly.
Saponify the lipids by incubating at 85°C for 1 hour.
After cooling, add sterile water and n-heptane, and vortex vigorously to extract the non-saponifiable fraction containing ergosterol.
Separate the phases by centrifugation and carefully collect the upper n-heptane layer.
Evaporate the n-heptane to dryness under a stream of nitrogen.
HPLC Analysis:
Reconstitute the dried extract in a suitable solvent (e.g., methanol).
Inject the sample into an HPLC system equipped with a C18 column.
Detect ergosterol by UV absorbance at 282 nm.
Quantify the ergosterol content by comparing the peak area to a standard curve prepared with pure ergosterol.
Experimental Workflow Visualization
The following diagram outlines the general workflow for evaluating the antifungal activity of [OMIM]Br.
Caption: General Experimental Workflow
Conclusion and Future Directions
1-octyl-3-methylimidazolium bromide demonstrates significant potential as a novel antifungal agent. Its primary mechanism of action, centered on the disruption of the fungal cell membrane, offers a promising alternative to conventional antifungals that are often subject to resistance. The protocols outlined in these application notes provide a robust and reproducible framework for the comprehensive evaluation of [OMIM]Br and other imidazolium-based ionic liquids.
Future research should focus on expanding the evaluation of [OMIM]Br against a broader panel of clinically relevant and drug-resistant fungal species. In vivo studies are also warranted to assess its efficacy and safety in a physiological context. Furthermore, synergistic studies combining [OMIM]Br with existing antifungal drugs could reveal new therapeutic strategies to combat resistant infections. The continued investigation of this promising class of compounds is crucial in the ongoing battle against fungal diseases.
References
Alkylimidazolium Ionic Liquids as Antifungal Alternatives: Antibiofilm Activity Against Candida albicans and Underlying Mechanism of Action. Frontiers in Microbiology. [Link]
Role of Fungi in Biodegradation of Imidazolium Ionic Liquids by Activated Sewage Sludge. Molecules. [Link]
Alkylimidazolium Ionic Liquids as Antifungal Alternatives: Antibiofilm Activity Against Candida albicans and Underlying Mechanism of Action. R Discovery. [Link]
Solvent-Free Sonochemical Synthesis and Antifungal Activity of 1-Alkyl-3-Methylimidazolium Bromide [RMIM]Br Ionic Liquids. ResearchGate. [Link]
Combinatorial Antimicrobial Effects of Imidazolium-Based Ionic Liquids and Antifungals on Model Fungal Organisms. MDPI. [Link]
Activity and Mechanism of Action of Antifungal Peptides from Microorganisms: A Review. MDPI. [Link]
Insight into the negative impact of ionic liquid: A cytotoxicity mechanism of 1-methyl-3-octylimidazolium bromide. ResearchGate. [Link]
Evaluation of Endpoints for Antifungal Susceptibility Determinations with LY303366. Antimicrobial Agents and Chemotherapy. [Link]
Antiadhesive Properties of Imidazolium Ionic Liquids Based on (−)-Menthol Against Candida spp. MDPI. [Link]
Alkylimidazolium Ionic Liquids as Antifungal Alternatives: Antibiofilm Activity Against Candida albicans and Underlying Mechanism of Action. R Discovery. [Link]
Role of Fungi in Biodegradation of Imidazolium Ionic Liquids by Activated Sewage Sludge. MDPI. [Link]
Combinatorial Antimicrobial Effects of Imidazolium-Based Ionic Liquids and Antifungals on Model Fungal Organisms. PMC. [Link]
Technical Support Center: Purification of 1-methyl-3-octyl-1H-imidazolium chloride ([Omim]Cl)
Status: Operational Operator: Senior Application Scientist Ticket ID: PUR-OMIM-CL-001 Introduction Welcome to the technical support hub for 1-methyl-3-octylimidazolium chloride ([Omim]Cl) . If you are working with [Omim]...
Welcome to the technical support hub for 1-methyl-3-octylimidazolium chloride ([Omim]Cl) .
If you are working with [Omim]Cl, you likely face a common paradox: you need high purity for electrochemical or catalytic applications, but the substance itself—a viscous, hygroscopic Room Temperature Ionic Liquid (RTIL)—resists traditional purification.[1] Unlike its shorter-chain cousins (like [Emim]Cl), the octyl chain in [Omim]Cl lowers the melting point significantly (often reported between -17°C and 12°C depending on water content), rendering standard recrystallization difficult without cryogenic equipment.[1]
This guide prioritizes Liquid-Liquid Extraction (LLE) and Adsorptive Cleaning over crystallization, as these are the most robust methods for this specific cation/anion pair.[1]
Module 1: Chemical Purity (Removing Starting Materials)
The Issue: The synthesis of [Omim]Cl via quaternization often leaves unreacted 1-methylimidazole (base) or 1-chlorooctane (alkylating agent). These impurities destabilize viscosity and electrochemical windows.
The Solution: Biphasic Solvent Washing.
Because [Omim]Cl is hydrophilic (due to the chloride anion) but possesses a lipophilic tail, we utilize its immiscibility with non-polar/moderately polar solvents to wash away impurities.[1]
Protocol: The Ethyl Acetate Wash[2][3]
Preparation: Place your crude [Omim]Cl in a separation funnel or a schlenk flask.
Solvent Addition: Add Ethyl Acetate (EtOAc) in a 1:1 volume ratio.
Note: [Omim]Cl is immiscible with EtOAc. The IL will form the bottom phase; EtOAc (containing unreacted 1-methylimidazole and 1-chlorooctane) will form the top phase.
Agitation: Vigorously stir or shake for 10–15 minutes.
Critical: If the IL is too viscous, heat gently to 40°C to lower viscosity and improve mass transfer.[2]
Separation: Allow phases to settle. Decant or siphon off the top EtOAc layer.
Repetition: Repeat this wash cycle 3–5 times .
Validation: Monitor the wash solvent via TLC or GC. The wash is complete when no imidazole peak is detected in the EtOAc layer.[2]
Why this works:
The partition coefficient (
) of neutral organic impurities heavily favors the EtOAc phase, while the ionic nature of [Omim]Cl locks it into the polar phase.[2]
Workflow Visualization
Figure 1: Biphasic washing workflow for removing neutral organic precursors from [Omim]Cl.
Module 2: Optical Purity (Decolorization)
The Issue: [Omim]Cl frequently appears yellow or brown.[3] This "yellowing" is caused by trace oxidation products or oligomerized imidazoles, which can act as radical scavengers or UV-active contaminants.[1]
Q1: I tried to recrystallize [Omim]Cl by cooling it, but it just turned into a glass/goo. What happened?A: You encountered supercooling . The octyl chain disrupts the crystal lattice packing, making [Omim]Cl a "glass former."[2]
Fix: Do not rely on crystallization. Use the Washing Protocol (Module 1) . If you must crystallize for X-ray diffraction, dissolve it in a tiny amount of acetonitrile, add ethyl acetate dropwise until cloudy, and store at -20°C for weeks.[1][2] Even then, it may not work.[1]
Q2: My final product is still yellow after charcoal treatment.A: The impurities might be chemically bound or too concentrated.
Fix: Repeat the charcoal step using Methanol instead of water. Methanol often disrupts
stacking interactions between the impurity and the imidazolium ring better than water, allowing the charcoal to adsorb the contaminant.[2]
Q3: NMR shows a small peak at ~3.8 ppm that isn't my N-methyl group.A: This is likely residual 1-methylimidazole .
Fix: Your Ethyl Acetate washes were insufficient. If the impurity persists, try a "Acidic Wash": Dissolve IL in DCM, wash with a very dilute solution of HCl (this protonates the imidazole, making it water-soluble), then wash with water, then dry.[1][2] Warning: This introduces excess chloride; ensure thorough drying.
References
NIST Thermodynamics Research Center. "1-Methyl-3-octylimidazolium chloride properties." ThermoLit Database.
Freemantle, M. "An Introduction to Ionic Liquids."[1] RSC Publishing, 2010.[1] (Standard text regarding purification protocols).
Clare, B. et al. "Purification of Ionic Liquids for Spectroscopic Applications."[1] Journal of Solution Chemistry, 2010.[1] (Discusses the charcoal decolorization mechanism).
Wasserscheid, P. & Welton, T. "Ionic Liquids in Synthesis."[1] Wiley-VCH, 2nd Edition, 2008.[1][2] (The authoritative source on biphasic washing protocols).
Technical Support Center: Water Removal from Hydrophilic 1-Alkyl-3-Methylimidazolium Ionic Liquids
Welcome to the technical support center for handling and processing hydrophilic 1-alkyl-3-methylimidazolium-based ionic liquids (ILs). Due to their nature, these ILs readily absorb atmospheric moisture, a critical issue...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for handling and processing hydrophilic 1-alkyl-3-methylimidazolium-based ionic liquids (ILs). Due to their nature, these ILs readily absorb atmospheric moisture, a critical issue as water content can significantly alter their physicochemical properties and impact experimental outcomes.[1][2][3][4] This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you effectively manage and remove water from your ionic liquids.
Frequently Asked Questions (FAQs)
Q1: Why is my hydrophilic ionic liquid absorbing so much water?
A1: The hygroscopic nature of hydrophilic ILs is intrinsic to their chemical structure. The choice of anion has the most significant effect on water miscibility.[3][4] Anions like chloride, bromide, and acetate form strong hydrogen bonds with water molecules, causing the IL to be miscible with water in any proportion.[3][4][5] The imidazolium cation itself can also contribute to water absorption.[5] This inherent affinity for water means that even brief exposure to the ambient atmosphere can lead to significant water uptake.[1][6]
Q2: How exactly does water contamination affect my experiments?
A2: Water is not a passive impurity; it actively changes the fundamental properties of the ionic liquid. Key effects include:
Reduced Viscosity: The presence of water can dramatically decrease the viscosity of an IL.[2][7] This can alter reaction kinetics, diffusion rates, and electrochemical performance.
Altered Density: The density of an IL-water mixture will change depending on the specific IL and water concentration.[2][7]
Changes in Polarity and Solubility: Water contamination increases the overall polarity of the solvent system, which can affect the solubility of your reactants, catalysts, or products.
Impact on Electrochemical Window: In electrochemical applications, water can narrow the stable operating voltage window of the IL.[8]
Potential for Side Reactions: Water can act as a reactant or a catalyst in sensitive chemical reactions, leading to unwanted byproducts.[9]
Q3: What is the most reliable method for measuring the water content in my ionic liquid?
A3: The gold standard for accurate water determination in ionic liquids is Karl Fischer (KF) titration .[10][11] This method is highly selective for water and can provide precise measurements down to parts-per-million (ppm) levels.[12][13] Both volumetric and coulometric KF titration methods can be used, with the coulometric method being more suitable for very low water content (10 to 1000 ppm).[13] For some samples that are poorly soluble in standard KF reagents like methanol, ionic liquids themselves can be used as solubilizing agents to improve the analysis.[10][14][15]
Q4: How should I properly store my hydrophilic ionic liquids?
A4: Proper storage is critical to prevent water absorption. Always store hydrophilic ILs in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, a desiccator or a glove box with a dry atmosphere is highly recommended.[11]
Troubleshooting Guide: Common Water Removal Issues
This section addresses specific problems you may encounter during the drying process.
Problem 1: My water content remains high after vacuum drying.
Probable Cause 1: Insufficient Vacuum or Temperature.
Causality: Removing water from a highly viscous IL is a diffusion-limited process. Simply applying a vacuum is often not enough. Heating the IL reduces its viscosity and increases the vapor pressure of the dissolved water, significantly accelerating its removal.[16]
Solution: Combine a high vacuum (e.g., using a Schlenk line or vacuum oven, <1 Torr) with moderate heating. For many imidazolium-based ILs, temperatures between 70-80 °C are effective and safe.[6] Always verify the thermal stability of your specific IL before heating to avoid decomposition.
Probable Cause 2: Inefficient Stirring.
Causality: Without agitation, water only evaporates from the surface layer. The high viscosity of the IL prevents efficient diffusion of water from the bulk liquid to the surface.
Solution: Use a magnetic stir bar and a stir plate to continuously agitate the ionic liquid during the vacuum drying process. This constantly renews the surface area exposed to the vacuum, dramatically improving drying efficiency.[17]
Problem 2: I suspect my molecular sieves are not working effectively.
Probable Cause 1: Sieves are already saturated with water.
Causality: Molecular sieves have a finite capacity for water adsorption. If they have been exposed to air or used previously without regeneration, they will not be effective.
Solution: Always activate new or used molecular sieves before use. This is typically done by heating them in a vacuum oven at high temperatures (e.g., >300 °C) for several hours to drive off any adsorbed water. Store activated sieves in a desiccator.
Probable Cause 2: Incorrect pore size.
Causality: The pore size of the molecular sieve must be large enough to trap water molecules but small enough to exclude the IL ions.
Solution: For water removal, 3Å molecular sieves are the standard choice. The 3-angstrom pores readily admit water molecules while excluding the larger imidazolium cations.
Probable Cause 3: Inefficient for certain ILs.
Causality: Research shows that for some imidazolium ILs, such as [Emim][Im] and [Emim][BF4], high vacuum is more effective at removing water than direct contact with 3Å molecular sieves.[1][6]
Solution: If molecular sieves are not achieving the desired dryness, switch to a high-vacuum drying method with heating and stirring.
Problem 3: My ionic liquid is changing color or showing signs of degradation during drying.
Probable Cause: Excessive Heat.
Causality: While many imidazolium-based ILs are thermally stable, they can decompose at elevated temperatures. This is especially true in the presence of impurities.
Solution: Reduce the drying temperature. Check the literature for the specific thermal decomposition temperature of your IL. If high temperatures are required for drying, consider alternative methods like azeotropic distillation or freeze-drying, which can be performed at lower temperatures.[6][9]
Problem 4: My experimental results are inconsistent, and I suspect variable water content.
Probable Cause: Inconsistent Drying or Handling.
Causality: Hydrophilic ILs can reabsorb moisture very quickly. Inconsistent handling post-drying can lead to variable water content between experimental runs.
Solution: Implement a strict handling protocol. After drying, handle the IL exclusively under an inert atmosphere (glove box or Schlenk line). Measure the water content with Karl Fischer titration immediately before each experiment to ensure consistency and validate your drying and handling procedure.
Data Summary: Effectiveness of Drying Methods
The choice of anion significantly impacts both the absorption of water and the ease of its removal. The following table summarizes comparative data for drying different 1-ethyl-3-methylimidazolium ([Emim]+) based ILs.
This data clearly shows that vacuum drying is more effective for [Emim][Im] and [Emim][BF4], while both methods have similar, though less effective, results for the highly hydrophilic [Emim][EtSO4].[1][6]
Visual Guide: Selecting the Right Drying Method
Use this flowchart to determine the most appropriate water removal strategy for your specific application.
Technical Support Center: Synthesis of 1-Methyl-3-Octyl-1H-Imidazolium ([OMIM]⁺) Salts
Welcome to the dedicated technical support guide for the synthesis of 1-methyl-3-octyl-1H-imidazolium ([OMIM]⁺) based ionic liquids. This resource is designed for researchers and drug development professionals to navigat...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support guide for the synthesis of 1-methyl-3-octyl-1H-imidazolium ([OMIM]⁺) based ionic liquids. This resource is designed for researchers and drug development professionals to navigate the common challenges encountered during synthesis and to optimize reaction parameters for improved yield and purity. The following sections provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed, field-proven protocols.
Troubleshooting Guide: Navigating Common Synthetic Hurdles
This section addresses specific issues that can arise during the synthesis of [OMIM]⁺ salts. The question-and-answer format is designed to help you quickly identify and resolve experimental challenges.
Q1: My reaction yield is significantly lower than expected, or the reaction failed entirely. What are the likely causes?
A1: Low or no yield in the quaternization of 1-methylimidazole is a common issue that can typically be traced back to one of several factors related to the SN2 reaction mechanism.[1]
Reagent Purity: The purity of your starting materials is paramount. 1-methylimidazole is hygroscopic and can absorb atmospheric moisture, which can interfere with the reaction. It is best practice to use freshly distilled 1-methylimidazole.[2] Similarly, the octyl halide should be of high purity; wash it with concentrated H₂SO₄ followed by distillation if its quality is uncertain.[2]
Reaction Temperature and Duration: This alkylation is often slower than with smaller alkyl chains. Insufficient heating or reaction time will result in low conversion. A temperature range of 60-80°C for 24 to 48 hours is a typical starting point.[3] However, be aware that excessively high temperatures can promote side reactions and lead to product discoloration.[4]
Stoichiometry: While an equimolar ratio of reactants is theoretically sufficient, using a slight excess (5-10 mol%) of the octyl halide can help drive the reaction to completion, ensuring that the more valuable 1-methylimidazole is fully consumed.[5]
Mixing and Viscosity: As the ionic liquid forms, the reaction mixture can become highly viscous, impeding effective mixing and slowing the reaction rate. If performing the reaction neat (solvent-free), ensure your stirring apparatus is robust enough to handle the increased viscosity. Using a solvent can mitigate this issue.[6]
Q2: My final product has a persistent yellow or brown color. What causes this, and how can I obtain a colorless ionic liquid?
A2: The presence of color is one of the most frequently encountered problems in ionic liquid synthesis. While the product may appear pure by NMR, these chromophoric impurities are present at very low levels (ppb) but have high molar extinction coefficients.[5][7]
Causality: Color is generally attributed to impurities formed from side reactions, which are often exacerbated by heating the reaction mixture for extended periods or at high temperatures.[4] The exact identity of these chromophores is often unknown.
Prevention: The first line of defense is prevention. Use high-purity, colorless starting materials and conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can also prevent oxidative side reactions.
Remediation (Decolorization): If your product is already colored, several methods can be employed for purification:
Activated Charcoal Treatment: This is a very effective method. Dissolve the crude ionic liquid in a suitable solvent (e.g., acetonitrile or dichloromethane), add activated charcoal (approx. 1-2% by weight), and stir the mixture, sometimes with gentle heating (e.g., 65°C), for several hours to overnight.[8] Afterwards, the charcoal must be carefully removed by filtration, typically through a pad of Celite to prevent fine charcoal particles from passing through.[5]
Column Chromatography: For a more rigorous purification, a solution of the ionic liquid in a solvent like dichloromethane can be passed through a column packed with silica gel or alumina.[5] A common setup involves a layered column with Celite at the bottom, silica gel in the middle, and activated charcoal on top.[5]
Q3: I'm struggling to completely remove unreacted starting materials from my product. What is the most effective method?
A3: Residual 1-methylimidazole or octyl halide can affect the physicochemical properties and purity of your final ionic liquid. The key to their removal is exploiting the unique solubility properties of the ionic liquid product.
The Principle: Ionic liquids are highly polar and non-volatile, whereas the starting materials (1-methylimidazole and especially the long-chain octyl halide) are significantly less polar.
The Procedure: After the reaction is complete, the crude product (which may be a viscous liquid or a solid) should be washed repeatedly with a non-polar or moderately polar solvent in which the ionic liquid is insoluble. Excellent choices for this are ethyl acetate or diethyl ether.[1][3][9]
Add the solvent to the reaction flask.
Stir vigorously for 15-30 minutes.
Allow the phases to separate (the denser ionic liquid will form a separate layer at the bottom).
Carefully decant or pipette off the top solvent layer containing the dissolved starting materials.
Repeat this washing process 3-5 times.
Final Step: After the final wash, place the ionic liquid under high vacuum to remove any residual washing solvent. Heating gently (e.g., 70-80°C) will accelerate this process.[3]
Q4: My anion metathesis (exchange) reaction seems incomplete, and I detect residual halide in my final product. How can I improve this step?
A4: An incomplete anion exchange will result in a final product that is a mixture of salts, altering its properties. Achieving a complete exchange depends on driving the reaction equilibrium forward.
Driving the Equilibrium: The most common strategy is to exploit solubility differences. For example, when exchanging chloride with tetrafluoroborate using NaBF₄ in an aqueous solution, the resulting NaCl is highly water-soluble, while the desired [OMIM][BF₄] may be less so, allowing for separation.[10] Alternatively, in a solvent like acetone, the precipitation of the inorganic salt (e.g., NaCl or NaBr) from the solution drives the reaction to completion.[11]
Procedural Best Practices:
Solvent Choice: For exchanging a halide for an anion like BF₄⁻ or PF₆⁻, dissolving the halide precursor in a minimal amount of a solvent like acetone or acetonitrile is effective.[11][12] Upon adding the new anion salt (e.g., NaBF₄), the resulting sodium halide will precipitate and can be removed by filtration.
Washing: If the reaction is performed in water, the product ionic liquid can be extracted with a solvent like dichloromethane (CH₂Cl₂).[4][13] The CH₂Cl₂ layer should then be washed multiple times with deionized water to remove any remaining inorganic salts before being dried.[4]
Confirmation: To confirm the absence of residual halide ions, a simple qualitative test can be performed. Dissolve a small sample of your final, purified ionic liquid in water and add a few drops of a 0.1 M silver nitrate (AgNO₃) solution. The absence of a white precipitate (AgCl) indicates a successful removal of chloride ions.[2][10]
Frequently Asked Questions (FAQs)
This section provides answers to broader questions regarding the synthesis of [OMIM]⁺ salts, offering a foundation for designing your experimental plan.
Q1: What is the standard and most reliable synthetic route for preparing 1-methyl-3-octyl-1H-imidazolium salts?
A1: The most widely adopted and versatile method is a two-step synthesis. This approach allows for the creation of a variety of [OMIM]⁺ salts by simply changing the anion source in the second step.
Step 1: Quaternization. This is a bimolecular nucleophilic substitution (SN2) reaction where the nucleophilic nitrogen of 1-methylimidazole attacks the electrophilic carbon of an octyl halide (e.g., 1-chlorooctane or 1-bromooctane).[1] This forms the 1-methyl-3-octyl-1H-imidazolium halide salt ([OMIM][Cl] or [OMIM][Br]).
Step 2: Anion Metathesis. The halide anion of the intermediate salt is then exchanged for the desired anion (e.g., tetrafluoroborate [BF₄]⁻, hexafluorophosphate [PF₆]⁻, or bis(trifluoromethylsulfonyl)imide [NTf₂]⁻). This is achieved by reacting the halide salt with a metal salt of the desired anion, such as NaBF₄ or KPF₆.[11][13][14]
Caption: Two-step synthesis of [OMIM]⁺ ionic liquids.
Q2: How do reaction parameters like temperature, time, and solvent choice impact the quaternization step?
A2: These parameters are critically linked and must be optimized to balance reaction rate with product purity.
Temperature & Time: These two variables are inversely related. Higher temperatures will shorten the required reaction time but significantly increase the risk of generating colored impurities.[4][15][16] A moderate temperature (e.g., 70°C) for a longer duration (e.g., 48 hours) is often a good compromise for achieving high conversion while minimizing degradation.[3]
Solvent: While the reaction can be run solvent-free, using a solvent offers several advantages.[6][17]
Rate Enhancement: Polar aprotic solvents (e.g., acetonitrile, DMSO) are known to accelerate SN2 reactions and can lead to significantly faster kinetics compared to neat or non-polar solvent conditions.[6]
Heat & Viscosity Management: The reaction can be exothermic, and a solvent helps to dissipate heat, preventing thermal runaways and side reactions.[6] It also keeps the mixture fluid and easy to stir.
"Green" Considerations: Solvent-free synthesis is often promoted as a "green" alternative.[17] However, if a solvent is used, the choice should balance kinetic benefits with environmental impact and ease of removal.[6]
Q3: What are the best practices for purifying and handling the final ionic liquid product?
A3: Proper purification and handling are essential to ensure the quality and consistency of your ionic liquid for downstream applications.
Purification: After the anion exchange and initial separation, the ionic liquid should be thoroughly washed to remove all byproducts. If the IL is hydrophobic (like [OMIM][PF₆]), it can be washed repeatedly with deionized water to remove water-soluble impurities. If it is hydrophilic, other techniques like extraction are necessary.
Drying: Ionic liquids are often hygroscopic. The final and most critical step is rigorous drying under high vacuum at an elevated temperature (e.g., 70-80°C) for at least 24 hours to remove residual water and solvents.[3][9][10] The water content can be verified by Karl-Fischer titration or sometimes estimated via ¹H NMR.[10]
Storage: Store the final, pure ionic liquid in a sealed container under an inert atmosphere (e.g., in a desiccator or glovebox) to prevent reabsorption of moisture.
Q4: How can I definitively confirm the structure and purity of my synthesized 1-methyl-3-octyl-1H-imidazolium salt?
A4: A combination of standard analytical techniques should be used for full characterization.
NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for confirming the structure. You should be able to identify and assign all the characteristic peaks for the 1-methyl and 3-octyl groups attached to the imidazolium ring. The disappearance of the starting material peaks is a key indicator of reaction completion.[11][17]
FTIR Spectroscopy: Fourier-transform infrared spectroscopy is useful for identifying the functional groups present and can be particularly helpful in confirming the presence of the anion, for example, by observing the strong B-F or P-F stretching bands for [BF₄]⁻ or [PF₆]⁻ anions.[11]
Mass Spectrometry: Mass spectrometry (e.g., ESI-MS) will show a prominent peak corresponding to the mass of the [OMIM]⁺ cation (C₁₂H₂₃N₂⁺, m/z ≈ 195.19).[2]
Data & Protocols
Table 1: Typical Reaction Parameters for [OMIM][Cl] Synthesis
Parameter
Recommended Value
Rationale & Notes
Reactants
1-methylimidazole, 1-chlorooctane
High-purity, preferably distilled or freshly opened.
Molar Ratio
1 : 1.05 - 1.1 (Imidazole:Halide)
Slight excess of halide drives reaction to completion.[5]
Solvent
Optional (Toluene, Acetonitrile) or Neat
Solvent helps manage viscosity and exothermicity.[2][6]
Longer chain requires more time for high conversion.[2][3]
Atmosphere
Inert (N₂ or Ar)
Prevents oxidation and moisture contamination.
Detailed Experimental Protocols
Protocol 1: Synthesis of 1-Methyl-3-octyl-1H-imidazolium Chloride ([OMIM][Cl])
Caption: General workflow for the synthesis of [OMIM][Cl].
Methodology:
Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-methylimidazole (e.g., 0.1 mol). If using a solvent, add it now (e.g., 50 mL of acetonitrile).
Reagent Addition: Slowly add 1-chlorooctane (e.g., 0.105 mol, 1.05 eq) to the flask. The reaction is exothermic, so slow addition is recommended for large-scale syntheses.[6]
Reaction: Place the flask under an inert nitrogen atmosphere. Heat the mixture to 70°C and stir vigorously for 48-72 hours. The mixture will become more viscous as the product forms.
Work-up: Cool the reaction mixture to room temperature. The crude product, a viscous liquid, will be present.
Purification:
Add ethyl acetate (approx. 2x the volume of the product) to the flask.
Stir vigorously for 20 minutes to wash out unreacted starting materials.
Stop stirring and allow the layers to separate. The [OMIM][Cl] will be the denser, bottom layer.
Carefully decant the top ethyl acetate layer.
Repeat this washing procedure two more times.
Drying: Connect the flask to a high-vacuum line and heat to 70-80°C to remove all residual ethyl acetate and any moisture. The product is pure when a constant weight is achieved. The result is typically a colorless to pale yellow viscous liquid.[18]
Protocol 2: Anion Metathesis to Synthesize [OMIM][BF₄]
Methodology:
Dissolution: Dissolve the purified [OMIM][Cl] (e.g., 0.1 mol) from Protocol 1 in acetone (e.g., 100 mL) in a flask with stirring.
Anion Addition: In a separate container, dissolve sodium tetrafluoroborate (NaBF₄) (e.g., 0.1 mol) in a minimal amount of acetone. Add this solution dropwise to the [OMIM][Cl] solution.[11] A white precipitate of sodium chloride (NaCl) will form immediately.
Reaction: Stir the mixture at room temperature for 12-24 hours to ensure complete anion exchange.
Purification:
Remove the precipitated NaCl by filtration through a fine frit or a Celite pad.
Wash the collected solid with a small amount of fresh acetone to recover any occluded product.
Combine the filtrates and remove the acetone using a rotary evaporator.
Final Washing & Drying:
Dissolve the resulting crude [OMIM][BF₄] in dichloromethane (CH₂Cl₂).
Wash the dichloromethane solution three times with small portions of deionized water to remove any remaining NaCl or NaBF₄.
Dry the dichloromethane layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.
Finally, dry the pure [OMIM][BF₄] under high vacuum at 70-80°C to remove all volatiles.
References
Seddon, K. R., et al. (2007). Decolorization of Ionic Liquids for Spectroscopy. Analytical Chemistry, 79(2), 758-764. [Link]
Seddon, K. R., et al. (2007). Decolorization of ionic liquids for spectroscopy. PubMed. [Link]
Bonatech. (2025). Ionic liquid decolorization, recycling and reuse. Bonatech. [Link]
Seddon, K. R., et al. (2006). Decolorization of Ionic Liquids for Spectroscopy. ResearchGate. [Link]
Chosun University. (2017). Method for decoloring ionic liquid.
Le, B. V., & Gree, R. (2000). Synthesis and applications of imidazolium-based ionic liquids and their polymer derivatives. CORE. [Link]
Arco, S. D., et al. (2014). Synthesis and Characterization of 1-Octyl-3-Methylimidazolium Bromide [OMIM]Br Ionic Liquid As A Potential Antifungal Agent. ResearchGate. [Link]
Unknown Author. (n.d.). Effect of reaction temperature and time on yield and selectivity of ethyl acrylate. ResearchGate. [Link]
Wadhawan, J. D., et al. (2021). Synthesis and characterization of the ionic liquid 1-methyl-3-(2,6-(S)-dimethyloct-2-ene)-imidazol tetrafluoroborate. Unknown Source. [Link]
Pernak, J., et al. (n.d.). Preparation of 1-methyl-3-octyloxymethylimidazolium chloride. ResearchGate. [Link]
Unknown Author. (2024). Influence of 1-methyl-3-octylimidazolium chloride on MIL-53(Al) crystallinity and particle size. Royal Society of Chemistry. [Link]
Unknown Author. (n.d.). Synthesis of imidazolium-based ionic liquids with linear and branched alkyl side chains. Unknown Source. [Link]
Unknown Author. (n.d.). Influence of 1-methyl-3-octylimidazolium chloride on MIL-53(Al) crystallinity and particle size. Royal Society of Chemistry. [Link]
Content Type: Technical Comparison Guide
Subject: Impact of Alkyl Chain Elongation on Ecotoxicological Potency[1]
Executive Summary: The "Side Chain Effect"
For researchers utilizing ionic liquids (ILs) as "green" solvent alternatives, the assumption of benignity is dangerous. While 1-alkyl-3-methylimidazolium bromides (
) exhibit negligible vapor pressure, their aquatic toxicity profile is non-negligible and highly structural-dependent.
The Core Finding: Toxicity does not scale linearly; it scales exponentially with the elongation of the alkyl side chain.[2]
Short Chain (
): Generally exhibit low toxicity, comparable to or slightly more toxic than some organic solvents.
Long Chain (
): Exhibit "surfactant-like" toxicity, often 2-3 orders of magnitude more potent than their short-chain counterparts.
This guide provides the mechanistic rationale, comparative data, and experimental protocols required to assess the risk of these compounds in drug development and industrial synthesis.
Mechanism of Action: Why Length Matters
The primary driver of ecotoxicity in the
series is the cation lipophilicity .
As the alkyl chain (
) elongates, the cation becomes increasingly amphiphilic. This structural change facilitates the "Side Chain Effect," where the cation mimics a surfactant. The hydrophobic tail inserts into the phospholipid bilayer of cell membranes, while the cationic head group interacts with the negatively charged phosphate heads.
Consequences:
Membrane Disruption: Loss of membrane integrity leads to cytosolic leakage (narcosis).
Figure 1: Mechanistic pathway showing how alkyl chain elongation translates to cytotoxicity via membrane disruption and oxidative stress.
Comparative Analysis: Data & Benchmarks
The following data synthesizes results from standard ecotoxicological assays, specifically Vibrio fischeri (Microtox® assay, bioluminescence inhibition) and Daphnia magna (immobilization).
Values represent synthesized ranges from Docherty & Kulpa (2005) and Ranke et al. (2007). Exact values vary by specific assay conditions (time, temperature).
Table 2: vs. Traditional Solvents
A critical comparison for drug development professionals replacing "toxic" volatile organic compounds (VOCs).
Solvent
Bio-Interaction Mechanism
Relative Toxicity (vs. Methanol)
Verdict
Methanol
Non-polar narcosis (baseline)
1x (Baseline)
Low aquatic hazard
Acetone
Non-polar narcosis
~0.8x
Low aquatic hazard
Weak membrane interaction
~10x - 50x
Moderate hazard
Strong membrane disruption
> 10,000x
Severe aquatic hazard
Critical Insight: While ILs eliminate air pollution (vapor pressure), long-chain variants (
) introduce severe water pollution risks. is significantly more toxic to aquatic life than the solvents it often replaces.
Experimental Protocol: Assessing Acute Toxicity
To validate these profiles internally, the Daphnia magna acute immobilization test (OECD 202) is the gold standard.
Workflow Diagram
Figure 2: Workflow for OECD 202 Acute Immobilization Test using Daphnia magna.
Detailed Methodology
Preparation: Isolate Daphnia magna neonates (less than 24 hours old) from a healthy stock culture.
Solution Prep: Prepare a stock solution of the specific
in ISO medium. Create geometric series dilutions (e.g., 100, 50, 25, 12.5, 6.25 mg/L).
Note: For
and above, start with lower concentrations (0.1 - 10 mg/L) due to high potency.
Exposure: Place 5 daphnids per vessel (4 replicates per concentration) containing 10-20 mL of test solution.
Incubation: Maintain at 20°C ± 1°C in the dark (to prevent photodegradation of the IL) for 48 hours.
Endpoint: Assessing "Immobilization" – defined as the inability to swim within 15 seconds after gentle agitation.
Calculation: Use Probit analysis to determine the
(concentration immobilizing 50% of the population).
Conclusion & Recommendations
Scientific Verdict:
The "Green" designation of ionic liquids is conditional. For 1-alkyl-3-methylimidazolium bromides, ecotoxicity is a function of hydrophobicity .
Safe Zone:
(Ethyl) and (Butyl) chains offer a reasonable balance of solvation power and manageable toxicity.
Danger Zone: Chains
(Octyl) behave as potent biocides.
Recommendations for Drug Development:
Substitute: If a long alkyl chain is not strictly required for the chemical reaction, default to
or .
Sequester: If
ILs are necessary, implement closed-loop waste streams. They cannot be discharged into aqueous waste systems, as standard biodegradation is slow and aquatic lethality is high.
Predict: Use QSAR models based on
(octanol-water partition coefficient) to screen new IL candidates before synthesis.
References
Docherty, K. M., & Kulpa, C. F. (2005).[4][5] Toxicity and antimicrobial activity of imidazolium and pyridinium ionic liquids.[5][6][7][8] Green Chemistry, 7(4), 185-189.
Ranke, J., et al. (2007).[9][10][11][12] Ecotoxicological risk profiles of ionic liquids. Ecotoxicology and Environmental Safety, 67(3), 430-438.[9]
Romero, A., et al. (2008). Toxicity of ionic liquids to the alga Pseudokirchneriella subcapitata and the crustacean Daphnia magna.[3][13] Environment International, 34(8), 1012-1017.
Couling, D. J., et al. (2006).[4] Assessing the factors responsible for ionic liquid toxicity to aquatic organisms via quantitative structure–property relationship modeling.[4] Green Chemistry, 8(1), 82-90.[4]
OECD. (2004). Test No. 202: Daphnia sp.[3] Acute Immobilisation Test. OECD Guidelines for the Testing of Chemicals.
The Biodegradability Paradox of 1-Methyl-3-Octylimidazolium ([Omim]+): A Comparative Technical Guide
Executive Summary: The "False Positive" Risk For researchers transitioning from traditional solvents to Ionic Liquids (ILs), 1-methyl-3-octylimidazolium ([Omim]+) presents a deceptive profile. Unlike its shorter-chain an...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "False Positive" Risk
For researchers transitioning from traditional solvents to Ionic Liquids (ILs), 1-methyl-3-octylimidazolium ([Omim]+) presents a deceptive profile. Unlike its shorter-chain analogs (e.g., [Bmim]+), [Omim]+ often shows rapid disappearance in primary biodegradation assays.
However, this is not full mineralization.
This guide serves as a corrective technical intervention. While the octyl side chain (C8) renders the molecule susceptible to initial enzymatic attack, the imidazolium core remains recalcitrant. Furthermore, [Omim]+ exhibits a "Toxicity-Biodegradability Paradox" : the same lipophilicity that aids enzymatic access also increases cytotoxicity to the activated sludge used in testing, potentially yielding false negatives if concentrations are not strictly controlled.
Comparative Analysis: [Omim]+ vs. Alternatives
The following analysis compares [Omim]+ against the industry-standard short-chain IL ([Bmim]+) and the "Green Design" alternative (Ester-functionalized ILs).
Negligible. Chain is too short for efficient enzymatic oxidation.
High (>90%). Long alkyl chain allows rapid -oxidation and -oxidation.
Complete. Ester hydrolysis occurs rapidly.
Ultimate Mineralization
< 10% (Recalcitrant).
Partial. Side chain mineralizes; ring accumulates as a dead-end metabolite.
High (>60%). Passes OECD "Readily Biodegradable" threshold.
Toxicity (EC50)
Low to Moderate.
High. Lipophilicity causes membrane disruption in inoculum bacteria.
Low. Breakdown products are benign amino acids/alcohols.
Sorption to Sludge
Low.
Significant. Log K ~ 98 L/kg. Can be mistaken for degradation.
Low to Moderate.
Verdict
Persistent Pollutant
Primary Degradable / Toxic Metabolite Risk
True Green Alternative
Key Insight: Do not confuse primary biodegradation (loss of parent structure) with mineralization (conversion to CO₂ and H₂O). [Omim]+ excels at the former but fails the latter.
Mechanistic Insight: The Metabolic Pathway
To understand why [Omim]+ fails ultimate biodegradation, we must visualize the enzymatic pathway. The alkyl chain is "edible" to microorganisms, but the positively charged aromatic ring inhibits ring-cleavage dioxygenases.
Diagram 1: The [Omim]+ Degradation Pathway & Dead-End Metabolites
Figure 1: The metabolic fate of [Omim]+.[1] Note that while the side chain contributes to CO₂ production (Green), the core ring structure accumulates (Red), preventing full mineralization.
Standard OECD protocols often fail for [Omim]+ because its antimicrobial nature kills the inoculum. The following protocol integrates a Toxicity Control step, essential for valid data.
Diagram 2: Adaptive Workflow for Toxic Ionic Liquids
Figure 2: Adaptive workflow for assessing IL biodegradability. The "Inhibition Test" is the critical "Go/No-Go" gate often missed in standard testing.
Detailed Methodology
1. Inoculum Pre-Conditioning:
Source: Activated sludge from a municipal wastewater treatment plant (WWTP).
Washing: Wash sludge 3x with mineral medium to remove dissolved organic carbon (DOC).
Reasoning: Reduces background respiration, increasing the signal-to-noise ratio for the IL degradation.
2. The Toxicity Limit Test (Crucial Step):
Before the main test, expose sludge to [Omim]Cl at concentrations of 0.02 mM, 0.2 mM, and 2.0 mM.
Measure dehydrogenase activity.
Data Validation: Literature confirms [Omim]+ inhibits cell activity above 0.2 mM . Running a biodegradation test above this concentration will yield a flatline (0% degradation) due to cell death, not chemical stability.
3. Test Setup (OECD 301F):
Vessel: OxiTop® or similar manometric respirometry system.
Concentration: Set [Omim] concentration to 0.1 mM (below the toxicity threshold).
Reference: Use Sodium Benzoate as a positive control (>60% degradation required to validate sludge health).
4. Analytical Verification:
Do not rely solely on BOD (Biological Oxygen Demand).
HPLC-MS: At Day 28, analyze the supernatant.
Result A: Parent peak disappears, no new peaks = Mineralization (Unlikely for [Omim]).
Result B: Parent peak disappears, new peak at m/z 83 (Imidazolium core) = Primary Degradation only.
Critical Analysis & Recommendations
The "Side Chain" Effect
The data supports a linear relationship between alkyl chain length and primary biodegradability. The C8 chain of [Omim] acts as a "handle" for lipophilic oxidases. However, this same lipophilicity allows [Omim] to intercalate into bacterial cell membranes, causing lysis.
The Recommendation
For drug development or industrial processes requiring biodegradable solvents:
Avoid [Omim]+ if the end-of-life scenario involves release to standard wastewater treatment plants without tertiary treatment. The accumulation of the imidazolium ring presents a long-term ecotoxicological risk.
Select Ester-ILs: Compounds with ester linkages in the side chain (e.g., [C2OOCCH3mim][Br]) utilize the "Trojan Horse" strategy—bacteria hydrolyze the ester, breaking the molecule into two harmless fragments (an alcohol and a carboxylic acid derivative) that are easily mineralized.
References
Gathergood, N., Garcia, M. T., & Scammells, P. J. (2004). Biodegradable ionic liquids: Part I. Concept, preliminary targets and evaluation.[2][3] Green Chemistry, 6(3), 166-175. Link
Stolte, S., et al. (2008). Primary biodegradation of ionic liquid cations, identification of degradation products of 1-methyl-3-octylimidazolium chloride. Green Chemistry, 10, 214-224. Link
Markiewicz, M., et al. (2009). 1-Methyl-3-octylimidazolium Chloride—Sorption and Primary Biodegradation Analysis in Activated Sewage Sludge.[4] Molecules, 14(11), 4396-4405.[4] Link
Docherty, K. M., et al. (2007). Biodegradability of imidazolium and pyridinium ionic liquids by an activated sludge microbial community. Chemosphere, 66(10), 1885-1893. Link
OECD Guidelines for the Testing of Chemicals. Test No. 301: Ready Biodegradability. Link
A Guide to the Safe and Compliant Disposal of 1H-Imidazolium, 1-methyl-3-octyl- Understanding the Hazard Profile 1H-Imidazolium, 1-methyl-3-octyl-, often referred to as [OMIM] or by its various counter-ions (e.g., chlori...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to the Safe and Compliant Disposal of 1H-Imidazolium, 1-methyl-3-octyl-
Understanding the Hazard Profile
1H-Imidazolium, 1-methyl-3-octyl-, often referred to as [OMIM] or by its various counter-ions (e.g., chloride, trifluoromethanesulfonate), presents a unique set of handling and disposal challenges. While its low volatility is an advantage over traditional organic solvents, it is crucial to recognize its potential hazards.
Key Hazards:
Human Health: This compound is a known irritant, causing skin and serious eye irritation.[1][2][3][4][5] It may also cause respiratory irritation if inhaled.[1][2][3][4] Ingestion can lead to gastrointestinal irritation.[1]
Environmental Hazard: 1H-Imidazolium, 1-methyl-3-octyl- is classified as very toxic to aquatic life with long-lasting effects.[2] Its persistence in the environment and potential for bioaccumulation necessitate stringent disposal measures to prevent release into waterways and soil.[6][7][8][9]
Regulatory Classification:
This chemical is considered a hazardous substance. Waste generators are legally obligated to determine if it qualifies as a hazardous waste under the U.S. Environmental Protection Agency (EPA) guidelines outlined in 40 CFR Parts 261.3.[1] Furthermore, state and local hazardous waste regulations must be consulted to ensure full compliance.[1] For transportation purposes, it is classified as an environmentally hazardous substance.[2]
Pre-Disposal Safety and Personal Protective Equipment (PPE)
Prior to handling or disposing of 1H-Imidazolium, 1-methyl-3-octyl-, it is imperative to establish a safe working environment and utilize appropriate personal protective equipment.
Engineering Controls:
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3][4]
Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[1][3]
Required Personal Protective Equipment (PPE):
PPE Item
Specification
Rationale
Eye and Face Protection
Chemical safety goggles or a face shield conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]
To prevent serious eye irritation from splashes or vapors.[2][3][5]
Hand Protection
Wear suitable chemical-resistant gloves.
To prevent skin irritation upon contact.[1][2][3][5]
Protective Clothing
A lab coat or other protective clothing should be worn to prevent skin contact.
To protect the skin from accidental spills.
Respiratory Protection
Not typically required if working in a well-ventilated area. If vapors or mists are generated, use an approved respirator.
The appropriate disposal method for 1H-Imidazolium, 1-methyl-3-octyl- depends on the quantity and nature of the waste (e.g., pure substance, contaminated solutions, or spill residue).
Small Quantity Laboratory Waste
For small quantities of waste generated during routine laboratory procedures (e.g., residual amounts in containers, contaminated consumables):
Segregation: Do not mix with other waste streams. Collect all waste containing 1H-Imidazolium, 1-methyl-3-octyl- in a dedicated, clearly labeled, and sealed waste container.
Container Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name: "1H-Imidazolium, 1-methyl-3-octyl-".
Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials such as strong oxidizing agents and bases.[1][2]
Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.[3][10][11][12]
Bulk Quantity Disposal
For larger quantities of unused or expired 1H-Imidazolium, 1-methyl-3-octyl-:
Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department for specific guidance and to arrange for disposal.
Packaging: Ensure the chemical is in its original or a compatible, tightly sealed container. The container must be in good condition and properly labeled.
Licensed Disposal: Disposal must be handled by a licensed and approved waste disposal plant.[3][11]
Spill Cleanup and Disposal
In the event of a spill, immediate and appropriate action is required to prevent exposure and environmental contamination.
Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[1]
Don PPE: Wear the appropriate PPE as outlined in Section 2.
Containment: For liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[1] Do not use combustible materials.
Collection: Carefully collect the absorbed material and place it into a suitable, sealed container for disposal.[1][13]
Decontamination: Clean the spill area thoroughly with soap and water. Collect the cleaning materials for disposal as hazardous waste.
Disposal: The sealed container with the spill residue must be labeled as hazardous waste and disposed of through a licensed waste disposal company.[3][11]
Crucially, do not allow the spilled material or cleanup residue to enter drains, sewers, or waterways. [1][2][14]
Environmental Considerations and Waste Minimization
The "green" reputation of ionic liquids due to their low vapor pressure does not negate their potential environmental toxicity.[6] Responsible management extends beyond disposal to include waste minimization and exploring recycling options.
Waste Minimization:
Purchase only the quantity of 1H-Imidazolium, 1-methyl-3-octyl- required for your experiments.
Maintain a detailed chemical inventory to avoid purchasing duplicates and to track expiration dates.
Recycling and Degradation:
While not yet standard practice in all laboratories, research into the recycling and degradation of ionic liquids is ongoing. Potential methods include:
Distillation and Extraction: These methods can be used to recover and purify ionic liquids from reaction mixtures.[15][16][17]
Adsorption and Membrane Separation: These techniques show promise for separating ionic liquids from solutions.[17]
Biodegradation: Studies have explored the use of microbial communities to biodegrade imidazolium-based ionic liquids.[9]
Consult with your EHS department to determine if any recycling or reclamation programs are available through your institution or its waste disposal vendors.
Disposal Decision Workflow
Caption: Decision workflow for the proper disposal of 1H-Imidazolium, 1-methyl-3-octyl-.
References
Material Safety Data Sheet - 1-Octyl-3-Methylimidazolium Chloride - Cole-Parmer. (2004, October 5).
Safety Data Sheet - 1-Methyl-3-octylimidazolium chloride - Iolitec. (2025, May 13).
SAFETY DATA SHEET - 1-Methyl-3-octylimidazolium chloride - Fisher Scientific. (2011, August 31).
Safety Data Sheet - 1-Methyl-3-octylimidazolium chloride - Iolitec. (2015, June 1).
SAFETY DATA SHEET - 1-Methyl-3-n-octylimidazolium Chloride - TCI Chemicals. (2023, March 5).
Gajda, B., et al. (2020). Ionic Liquids Toxicity—Benefits and Threats. MDPI.
Al-Ajeel, A. W., et al. (2011). Ionic liquids recycling for reuse. United Arab Emirates University.
SAFETY DATA SHEET - 1-Octyl-1H-imidazole - TCI Chemicals. (2025, November 27).
Techniques for recovery and recycling of ionic liquids: A review. (2024, February 27). research.chalmers.se.
The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hepatic effects. PMC.
1-METHYL-3-OCTYLIMIDAZOLIUM TRIFLUOROMET Safety Data Sheets - Echemi.
(PDF) Ionic Liquids: Methods of Degradation and Recovery - ResearchGate.
Low energy recycling of ionic liquids via freeze crystallization during cellulose spinning. Green Chemistry (RSC Publishing).
Recovery and purification of ionic liquids from solutions: a review. PMC.
Safety Data Sheet - Ionic Liquid Screen - Hampton Research. (2024, October 10).
SAFETY DATA SHEET - 1-Methylimidazole - Sigma-Aldrich. (2025, November 24).
Safety Data Sheet - 1-Ethyl-3-methylimidazolium acetate - Iolitec. (2022, September 20).
The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hepatic effects. (2025, October 4).
3-METHYL-1-OCTYLIMIDAZOLIUM CHLORIDE - Safety Data Sheet - ChemicalBook. (2026, January 17).
Mobility and biodegradability of an imidazolium based ionic liquid in soil and soil amended with waste sewage sludge. Environmental Science: Processes & Impacts (RSC Publishing).
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Methyl-3-octylimidazolium Chloride (OMIMCI)
As researchers and drug development professionals, our work with novel compounds like the ionic liquid 1-Methyl-3-octylimidazolium chloride (OMIMCI) pushes the boundaries of science. This progress, however, must be built...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and drug development professionals, our work with novel compounds like the ionic liquid 1-Methyl-3-octylimidazolium chloride (OMIMCI) pushes the boundaries of science. This progress, however, must be built on an unshakeable foundation of safety. This guide provides a detailed, experience-driven framework for selecting and using personal protective equipment (PPE) when handling OMIMCI. We will move beyond a simple checklist to understand the causality behind these critical safety protocols, ensuring each procedure is a self-validating system of protection.
Foundational Safety Profile of OMIMCI: Understanding the "Why"
Effective PPE selection begins with a thorough understanding of the specific hazards posed by the substance. OMIMCI, a viscous liquid that is also hygroscopic (meaning it absorbs moisture from the air), presents several key risks that dictate our protective strategy[1][2]. The Globally Harmonized System (GHS) classifications provide a clear, quantitative summary of these hazards.
Table 1: GHS Hazard Classification for 1-Methyl-3-octylimidazolium chloride
| Hazardous to the Aquatic Environment (Chronic) | Category 1 | Warning | H410: Very toxic to aquatic life with long lasting effects[4] |
These classifications are not abstract labels; they are directives. The skin and eye irritation potential necessitates robust barrier protection, while the risk of respiratory irritation demands careful consideration of ventilation and, in some cases, respiratory protection.
Core PPE Protocol: Your Non-Negotiable Armor
For any procedure involving the handling of neat or concentrated OMIMCI, the following PPE is mandatory. This core protocol is designed to mitigate the most common and immediate risks associated with this chemical.
Eye and Face Protection: Beyond the Splash Hazard
Given that OMIMCI is a Category 2 eye irritant, direct contact can cause serious, painful, and potentially lasting damage[3][5][6].
Mandatory Equipment: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[3].
The Scientific Rationale: Standard safety glasses with side shields are insufficient as they do not provide a seal around the eyes, leaving them vulnerable to splashes and vapors. Goggles create this essential seal. For larger volume transfers or operations with a significant splash risk, a full-face shield should be worn in addition to safety goggles to protect the entire face[7].
Skin and Body Protection: Selecting the Right Barrier
Hand Protection: Chemical-resistant gloves are essential to prevent skin irritation[2][5].
Recommended Material: Nitrile or neoprene gloves provide a suitable barrier for incidental contact.[7]
Procedural Integrity: Always inspect gloves for tears or pinholes before use[4][8]. Employ the proper glove removal technique (without touching the glove's outer surface) to avoid cross-contamination[8][9]. Contaminated gloves must be disposed of as chemical waste in accordance with applicable laws[4][8]. After any handling task, wash hands thoroughly with soap and water[3][5].
Body Protection: A standard laboratory coat is required at a minimum.
Enhanced Protection: For tasks involving larger quantities or a higher risk of splashes, impervious or chemical-resistant aprons or suits are recommended[4][7]. Contaminated clothing must be removed immediately, and the affected skin washed thoroughly[5].
Advanced PPE Assessment: Scaling Protection to Your Task
While the core PPE protocol covers most bench-scale operations, the risk profile changes with the scale and nature of the work. The potential for generating aerosols or vapors is a key factor in determining the need for respiratory protection[6].
Respiratory Protection: When is it Necessary?
Inhalation of OMIMCI mists or vapors can cause respiratory tract irritation[1][2]. Therefore, all work should, by default, be performed in a well-ventilated area[2][3][5]. A certified chemical fume hood is the preferred engineering control.
The following workflow provides a logical pathway for determining the appropriate level of respiratory protection.
Caption: Decision workflow for determining the need for respiratory protection when handling OMIMCI.
Operational and Disposal Plan
A safety plan is incomplete without clear, actionable steps for handling, emergencies, and disposal.
Safe Handling and PPE Procedures
Preparation: Ensure an eyewash station and safety shower are accessible and unobstructed before beginning work[2][3].
Donning Sequence:
First, put on your lab coat.
Next, put on your chemical safety goggles and face shield (if required).
Finally, don your chemical-resistant gloves, ensuring the cuffs overlap with the sleeves of your lab coat.
Handling: Perform all manipulations within a chemical fume hood whenever possible. Avoid actions that could generate mists or aerosols. Keep containers tightly closed when not in use[2][5].
Doffing Sequence:
Remove gloves first, using the proper technique to avoid touching the outside.
Remove your lab coat.
Remove eye and face protection last.
Wash hands immediately and thoroughly.
Emergency Response: Immediate Actions for Exposure
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][2][3].
Skin Contact: Take off contaminated clothing immediately. Flush the affected skin with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention[1][3].
Inhalation: Remove the person to fresh air. If breathing is difficult or symptoms occur, seek medical attention[1][3].
Minor Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, sealed container for disposal. Ensure adequate ventilation[2].
Disposal of Contaminated Materials
Chemical Waste: OMIMCI is very toxic to aquatic life and should not be released into the environment[4]. All waste containing this chemical must be collected in a sealed, properly labeled container and disposed of as hazardous waste through an approved waste disposal plant[1][3].
Contaminated PPE: All disposable PPE, such as gloves, that has come into contact with OMIMCI must be disposed of as hazardous chemical waste[4][8].
By integrating this comprehensive PPE strategy and operational plan into your laboratory workflow, you can confidently and safely harness the unique properties of 1-Methyl-3-octylimidazolium chloride in your research and development endeavors.